Deethylterbutryne-d9

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Deethylterbutryne-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of Deethylterbutryne-d9, a deuterated analog of a terbutryne metabolite. This document is intended to serve as a key resource, presenting available data, outlining relevant experimental methodologies for its analysis, and illustrating its metabolic context. Given that Deethylterbutryne-d9 is primarily used as an internal standard in analytical chemistry, much of the experimental context is derived from studies on its non-deuterated parent compounds, terbutryne and deethylterbutryne.[1][2][3]

Core Chemical and Physical Properties

Deethylterbutryne-d9 is the deuterium-labeled form of Deethylterbutryne, which is a degradation product of the herbicide terbutryne.[1] The incorporation of nine deuterium (B1214612) atoms provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-based quantification. The fundamental properties are summarized below.

Property	Value	Source(s)
Analyte Name	Deethylterbutryne-d9	[4][5]
Molecular Formula	C₈H₆D₉N₅S	[4][5]
Molecular Weight	222.36 g/mol	[4][5]
Synonyms	2-Amino-4-(tert-butylamino)-6-(methylthio)-s-triazine-d9; N2-(1,1-Dimethylethyl)-6-(methylthio)-1,3,5-triazine-2,4-diamine-d9; GS 26575-d9	[1]
Physical Form	Neat (pure substance)	[1]
SMILES	CSC1=NC(NC(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=NC(N)=N1	[4]
InChI Key	MWWBDLRPMWTLRX-GQALSZNTSA-N	[1]

The non-deuterated parent herbicide, terbutryn, is a white or colorless crystalline powder with a melting point of 104-105°C.[6]

Metabolic Pathways and Key Enzymatic Reactions

The metabolism of terbutryne, the precursor to Deethylterbutryne, has been studied in various species, with human liver microsomes being a key focus. The primary metabolic transformations are Phase I reactions catalyzed predominantly by the cytochrome P450 (CYP) system.[7][8] The principal enzyme responsible for the high-affinity metabolism of s-triazine herbicides like terbutryne in humans is CYP1A2 .[8][9]

Key metabolic reactions include:

• N-Dealkylation: The removal of the ethyl group from terbutryne yields Deethylterbutryne.

• Sulfoxidation: Oxidation of the methylthio group to form a sulfoxide.[7]

• Side-chain C-oxidation: Hydroxylation of the tert-butyl moiety.[7]

Flavin-containing monooxygenases (FMOs) have been investigated, but studies indicate they are not significantly involved in the sulfoxidation of terbutryne in human liver microsomes.[8][9]

Caption: Metabolic pathways of Terbutryne via CYP1A2.

Experimental Protocols for Analysis

While specific synthesis protocols for Deethylterbutryne-d9 are proprietary, the analytical methodologies used to study its parent compound, terbutryne, are well-documented and directly applicable. These methods are crucial for researchers using the deuterated standard for quantification.

A. In Vitro Metabolism Analysis

This protocol is adapted from studies on the metabolism of s-triazine herbicides in human liver microsomes.[7][8]

• Incubation:

  • Human liver microsomes are incubated with the test compound (e.g., terbutryne) at various concentrations (e.g., 25 µM for high-affinity sites, 600 µM for low-affinity sites).[9]

  • The incubation mixture includes an NADPH-generating system to support CYP450 activity.

  • Reactions are typically carried out at 37°C.

• Metabolite Separation and Detection:

  • The reaction is quenched (e.g., with acetonitrile).

  • Samples are centrifuged, and the supernatant is analyzed.

  • High-Performance Liquid Chromatography (HPLC) with UV detection is employed to separate and quantify the parent compound and its metabolites.[7]

  • For enhanced sensitivity and confirmation, Liquid Chromatography-Mass Spectrometry (LC-MS) is the method of choice, especially when using a deuterated internal standard like Deethylterbutryne-d9.

B. Enzyme Identification and Kinetics

• Correlation Studies:

  • Metabolic rates across a panel of human liver microsomal preparations (with known variations in specific P450 activities) are correlated with the formation of specific metabolites to identify the primary enzymes involved.[8]

• Chemical Inhibition:

  • Incubations are performed in the presence and absence of specific chemical inhibitors for various CYP isozymes (e.g., furafylline (B147604) for CYP1A2, ketoconazole (B1673606) for CYP3A4) to determine their contribution to the metabolic pathway.[8][9]

• Kinetic Analysis:

  • Enzyme kinetics (Km and Vmax) are determined by incubating the substrate over a range of concentrations. The resulting data often show biphasic kinetics, indicating the involvement of both high-affinity and low-affinity enzyme sites.[8]

Caption: Workflow for in vitro metabolism analysis.

References

• 1. Deethylterbutryne-d9 | CymitQuimica [cymitquimica.com]
• 2. benchchem.com [benchchem.com]
• 3. Dihydrobupropion-d9 | CAS#:1215071-07-0 | Chemsrc [chemsrc.com]
• 4. Deethylterbutryne-d9 | CAS | LGC Standards [lgcstandards.com]
• 5. Deethylterbutryne-d9 | CAS | LGC Standards [lgcstandards.com]
• 6. EXTOXNET PIP - TERBUTRYN [extoxnet.orst.edu]
• 7. In vitro metabolism of atrazine, terbuthylazine, ametryne, and terbutryne in rats, pigs, and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scilit.com [scilit.com]
• 9. Terbutryn | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]

Molecular structure and formula of Deethylterbutryne-d9.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deethylterbutryne-d9 is the deuterium-labeled form of Deethylterbutryne, a metabolite of the triazine herbicide terbutryn. Due to its isotopic labeling, Deethylterbutryne-d9 serves as an invaluable internal standard for quantitative analysis of Deethylterbutryne in various matrices, particularly in environmental and biological samples. Its use in analytical methodologies, such as liquid chromatography-mass spectrometry (LC-MS), allows for accurate and precise quantification by correcting for matrix effects and variations in sample preparation and instrument response. This guide provides a comprehensive overview of the molecular structure, formula, and key technical data of Deethylterbutryne-d9.

Molecular Structure and Formula

The molecular structure of Deethylterbutryne-d9 is characterized by a 1,3,5-triazine (B166579) ring substituted with an amino group, a deuterated tert-butylamino group, and a methylthio group. The nine deuterium (B1214612) atoms are located on the tert-butyl group.

Molecular Formula: C₈H₆D₉N₅S

Synonyms: 2-Amino-4-(tert-butylamino)-6-(methylthio)-s-triazine-d9, N2-(1,1-Dimethylethyl-d9)-6-(methylthio)-1,3,5-triazine-2,4-diamine

Molecular Weight: 222.36 g/mol

Below is a diagram illustrating the molecular structure of Deethylterbutryne-d9.

Caption: Molecular structure of Deethylterbutryne-d9.

Physicochemical Data

Property	Value (for Terbutryn)	Reference
Melting Point	104-105 °C	[1]
Water Solubility	25 mg/L at 20 °C	[1]
Vapor Pressure	0.225 mPa at 25 °C	[1]
Partition Coefficient (logP)	3.7	[2]
pKa	Not available

Experimental Protocols

Conceptual Synthesis Workflow

A specific, detailed experimental protocol for the synthesis of Deethylterbutryne-d9 is not publicly available. However, a plausible synthetic route can be conceptualized based on established methods for the synthesis of triazine herbicides and deuterium labeling. The general approach involves the sequential substitution of cyanuric chloride followed by deuteration of the tert-butyl group.

Caption: Conceptual workflow for the synthesis of Deethylterbutryne-d9.

Methodology Outline:

• Synthesis of 2-chloro-4-amino-6-(methylthio)-1,3,5-triazine: This intermediate can be prepared by reacting cyanuric chloride first with sodium methylmercaptide and then with ammonia. The reaction conditions for each step, such as solvent, temperature, and reaction time, would need to be optimized.

• Synthesis of tert-Butylamine-d9: The deuterated tert-butylamine (B42293) can be synthesized from a suitable precursor, such as pivalic acid-d9 or tert-butanol-d9, through established methods for amine synthesis.

• Final Condensation: The final step would involve the reaction of 2-chloro-4-amino-6-(methylthio)-1,3,5-triazine with tert-butylamine-d9 to yield Deethylterbutryne-d9. This is typically a nucleophilic substitution reaction carried out in the presence of a base to neutralize the HCl byproduct.

• Purification and Characterization: The crude product would then be purified using techniques like column chromatography. The final structure and isotopic purity would be confirmed by nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Analytical Protocol for Quantification

The following is a general protocol for the analysis of triazine herbicides, including Deethylterbutryne, in water samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Deethylterbutryne-d9 would be used as an internal standard.

Sample Preparation (Solid-Phase Extraction - SPE):

• Condition a C18 SPE cartridge with methanol (B129727) followed by deionized water.

• Pass a known volume of the water sample through the cartridge.

• Wash the cartridge with deionized water to remove interferences.

• Elute the analytes from the cartridge with a suitable organic solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the initial mobile phase and spike with a known concentration of Deethylterbutryne-d9 internal standard.

LC-MS/MS Conditions:

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 20 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for both Deethylterbutryne and Deethylterbutryne-d9 would be monitored. The transitions for the deuterated standard will be shifted by +9 Da compared to the non-deuterated analyte.

  • Collision Energy and other MS parameters: These would be optimized for each specific transition to achieve maximum sensitivity.

Quantification:

A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte in a series of calibration standards. The concentration of the analyte in the unknown sample is then determined from this calibration curve.

Conclusion

Deethylterbutryne-d9 is a critical analytical tool for researchers and scientists in the fields of environmental monitoring, toxicology, and drug metabolism. Its well-defined molecular structure and mass allow for its effective use as an internal standard in sensitive analytical methods. While specific experimental data for the deuterated compound is limited, the information available for its non-deuterated analogue provides a strong basis for its application and further study. The conceptual synthetic and analytical protocols provided in this guide offer a framework for its preparation and use in a research setting.

References

• 1. EXTOXNET PIP - TERBUTRYN [extoxnet.orst.edu]
• 2. Terbutryn | C10H19N5S | CID 13450 - PubChem [pubchem.ncbi.nlm.nih.gov]

Deethylterbutryne-d9 CAS number and regulatory information.

This guide provides an in-depth look at Deethylterbutryne-d9, a deuterated analog of a significant herbicide metabolite. It is intended for researchers, scientists, and professionals in drug development and environmental analysis who require detailed technical information on this compound.

Chemical Identity and CAS Number

Deethylterbutryne-d9 is the deuterium-labeled form of Deethylterbutryne. Deethylterbutryne is a known pollutant and a degradation product of the herbicide Irgarol.[1] The CAS number for the parent (unlabeled) compound, Deethylterbutryne, is 30125-65-6 . Some suppliers also list this CAS number for the deuterated form, Deethylterbutryne-d9.[1] However, a distinct CAS number for the deuterated analog is not consistently provided across chemical databases. For regulatory and tracking purposes, it is crucial to reference the specific lot and supplier information.

Deethylterbutryne itself is a metabolite of the s-triazine herbicide Terbutryn (B1682747) (CAS No. 886-50-0).[2][3] The relationship between these compounds is illustrated below.

Fig. 1: Relationship of Terbutryn to its metabolite and deuterated analog.

Regulatory Information

There is no specific regulatory framework established for Deethylterbutryne-d9. As a deuterated standard used in laboratory settings, it would fall under general laboratory safety and chemical handling regulations.

However, the parent compound, Terbutryn , is a regulated herbicide. In the United States, the Environmental Protection Agency (EPA) has classified Terbutryn as a General Use Pesticide (GUP).[2] It has been categorized as a Toxicity Class III substance, requiring products to bear the signal word "Caution".[2] The EPA has also proposed the revocation of all tolerances for terbutryn residues on barley, sorghum, and wheat.[2] Due to its potential to leach into groundwater, the environmental fate of Terbutryn and its metabolites, including Deethylterbutryne, is of regulatory concern.[4] Many of the original product registrations for Terbutryn have been canceled.[2]

Given that Deethylterbutryne is a degradation product of Terbutryn, any regulations governing the presence of Terbutryn in food or the environment would implicitly extend to its metabolites.

Quantitative Data

The following table summarizes the key quantitative data for Deethylterbutryne-d9 and its related parent compounds.

Property	Deethylterbutryne-d9	Deethylterbutryne	Terbutryn
CAS Number	30125-65-6 (often used)	30125-65-6	886-50-0
Molecular Formula	C₈H₆D₉N₅S	C₈H₁₅N₅S	C₁₀H₁₉N₅S
Molecular Weight	222.36 g/mol	213.30 g/mol	241.4 g/mol [2]
Appearance	Neat	-	White or colorless crystalline powder[2]
Water Solubility	-	-	25 mg/L at 20°C[2][3]
Melting Point	-	-	104-105°C[2][3]
Vapor Pressure	-	-	0.225 mPa at 25°C[2]
Solubility (Other)	-	-	Readily soluble in isopropanol, xylene, dioxane, chloroform, acetone.[2][5]

Experimental Protocols

Generalized Synthesis Workflow for Deuterated Triazine Herbicides

A specific, detailed protocol for the synthesis of Deethylterbutryne-d9 is not publicly available. However, a generalized workflow can be inferred from standard organic synthesis techniques for triazine herbicides and the synthesis of deuterated compounds. The synthesis of triazine herbicides often starts with cyanuric chloride, which undergoes sequential nucleophilic substitution.[6] Deuterium labeling is typically achieved by using a deuterated reagent during a key synthesis step.[7][8]

Fig. 2: Generalized workflow for the synthesis of a deuterated triazine herbicide.

Analytical Workflow for Terbutryn and its Metabolites in Environmental Samples

Deethylterbutryne-d9 is primarily used as an internal standard for the quantitative analysis of Deethylterbutryne and other triazine herbicides in various matrices. Analytical methods often involve sample extraction followed by chromatographic separation and mass spectrometric detection.[9][10]

Fig. 3: General workflow for analyzing triazine herbicides in environmental samples.

A variety of analytical techniques have been validated for the identification and quantification of Terbutryn, including gas chromatography/ion-trap (GC/IT), gas chromatography/mass selective detector (GC/MSD), and liquid chromatography/triple quadrupole mass spectrometers (LC/MS/MS).[9] Of these, GC/IT with scan mode has been reported as a highly sensitive method with a limit of detection (LOD) of 0.0015 mg/kg and a limit of quantitation (LOQ) of 0.0047 mg/kg for Terbutryn.[9]

References

• 1. Deethylterbutryne-d9 | CymitQuimica [cymitquimica.com]
• 2. EXTOXNET PIP - TERBUTRYN [extoxnet.orst.edu]
• 3. Terbutryn of biocide product from SinoHarvest Terbutryn manufacturer [sinoharvest.com]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. Terbutryn | C10H19N5S | CID 13450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. Synthesis of deuterium-labeled prochlorperazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A general, versatile and divergent synthesis of selectively deuterated amines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analytical method validation for terbutryn using gas chromatography/ion trap, gas chromatography/mass selective detector, and liquid chromatography/triple quadrupole mass spectrometers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Deethylterbutryne-d9 as a Metabolite of Terbuthylazine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of deethylterbutryne-d9, the deuterated isotopic analog of the major metabolite of the herbicide terbuthylazine (B1195847), known as desethylterbuthylazine (B152745). Terbuthylazine, a chloro-s-triazine herbicide, undergoes metabolic transformation in various environmental and biological systems, primarily through N-dealkylation. The resulting metabolite, desethylterbuthylazine, is a key indicator of terbuthylazine exposure and degradation. Deethylterbutryne-d9 serves as an essential internal standard for the accurate quantification of desethylterbuthylazine in complex matrices using sensitive analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide details the metabolic pathways of terbuthylazine, experimental protocols for the analysis of its metabolites, and the toxicological implications of exposure.

Introduction to Terbuthylazine and its Metabolism

Terbuthylazine (N2-tert-butyl-6-chloro-N4-ethyl-1,3,5-triazine-2,4-diamine) is a widely used herbicide for the control of broadleaf and grassy weeds in crops such as maize, sorghum, and sugarcane.[1] Its mode of action involves the inhibition of photosynthesis at the photosystem II (PSII) receptor site.[2] In the environment and in biological systems, terbuthylazine is subject to metabolic degradation, primarily through two major pathways: hydrolysis of the chlorine atom and N-dealkylation of the ethyl or tert-butyl side chains.[2]

The N-dealkylation of the ethyl group results in the formation of desethylterbuthylazine (6-chloro-N-(1,1-dimethylethyl)-1,3,5-triazine-2,4-diamine), a major and frequently detected metabolite.[3] The term "deethylterbutryne" is a less common synonym for this metabolite. The "-d9" suffix in deethylterbutryne-d9 indicates that the nine hydrogen atoms on the tert-butyl group have been replaced with deuterium, creating a stable isotope-labeled internal standard.[4][5]

Metabolic Pathway of Terbuthylazine to Desethylterbuthylazine

The biotransformation of terbuthylazine to desethylterbuthylazine is primarily an oxidative process catalyzed by cytochrome P450 (CYP) enzymes, with CYP1A2 being identified as the key enzyme in human liver microsomes.[2] This enzymatic reaction involves the removal of the ethyl group from the triazine ring.

Caption: Metabolic conversion of terbuthylazine to desethylterbuthylazine.

Experimental Protocols

Synthesis of Deethylterbutryne-d9 (Desethylterbuthylazine-d9)

A specific, publicly available, step-by-step synthesis protocol for deethylterbutryne-d9 was not identified in the reviewed literature. However, based on general methods for the deuteration of N-alkyl amines, a plausible synthetic route can be proposed. The synthesis would likely involve the reaction of the precursor molecule, 6-chloro-1,3,5-triazine-2,4-diamine, with a deuterated tert-butyl amine (tert-butyl-d9-amine).

Proposed General Synthetic Approach:

• Synthesis of tert-butyl-d9-amine: This can be achieved through various methods, such as the reduction of deuterated pivalonitrile or the reaction of deuterated tert-butyl bromide with ammonia (B1221849).

• Reaction with Cyanuric Chloride: The deuterated tert-butyl amine would then be reacted with cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) under controlled conditions to substitute one of the chlorine atoms.

• Reaction with Ammonia: The resulting intermediate is then reacted with ammonia to introduce the second amino group, yielding desethylterbuthylazine-d9.

It is crucial to note that this is a generalized approach, and optimization of reaction conditions, including solvents, temperature, and catalysts, would be necessary to achieve a good yield and purity of the final product.

Analysis of Terbuthylazine and its Metabolites by LC-MS/MS

This protocol outlines a general method for the simultaneous determination of terbuthylazine and its major metabolites, including desethylterbuthylazine, in environmental and biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with deethylterbutryne-d9 as an internal standard.

Water Samples:

• Filter the water sample (e.g., 100 mL) through a 0.45 µm filter.

• Acidify the sample to pH 2-3 with an appropriate acid (e.g., formic acid).

• Spike the sample with a known concentration of deethylterbutryne-d9 solution.

• Perform solid-phase extraction (SPE) using a suitable cartridge (e.g., Oasis HLB).

• Wash the cartridge with purified water.

• Elute the analytes with an appropriate solvent (e.g., methanol (B129727) or acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Soil/Sediment Samples:

• Homogenize the soil or sediment sample.

• Weigh a representative portion (e.g., 10 g) into a centrifuge tube.

• Spike the sample with deethylterbutryne-d9 solution.

• Add an extraction solvent (e.g., acetonitrile (B52724) or a mixture of acetonitrile and water).

• Vortex or sonicate the sample to ensure thorough extraction.

• Centrifuge the sample to separate the solid and liquid phases.

• Collect the supernatant and proceed with a clean-up step, such as dispersive SPE (d-SPE) with a suitable sorbent (e.g., PSA, C18).

• Evaporate the cleaned extract and reconstitute as described for water samples.

Biological Samples (e.g., Urine, Plasma):

• Thaw the sample if frozen.

• Take an aliquot (e.g., 1 mL) and spike with deethylterbutryne-d9.

• Perform protein precipitation by adding a solvent like acetonitrile.

• Vortex and centrifuge to pellet the proteins.

• The supernatant can be directly injected or subjected to further clean-up by SPE if necessary.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase: A gradient elution with two solvents is common:

    • Solvent A: Water with a modifier (e.g., 0.1% formic acid or 5 mM ammonium (B1175870) formate).

    • Solvent B: Acetonitrile or methanol with the same modifier.

  • Gradient Program: A typical gradient might start with a low percentage of Solvent B, ramp up to a high percentage to elute the analytes, and then return to the initial conditions for column equilibration.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally used for triazine herbicides and their metabolites.

  • Scan Mode: Multiple Reaction Monitoring (MRM) is employed for high selectivity and sensitivity.

  • MRM Transitions: Specific precursor-to-product ion transitions need to be optimized for each analyte and the internal standard.

Caption: General workflow for the analysis of terbuthylazine metabolites.

Quantitative Data

The following tables summarize representative quantitative data for terbuthylazine and its metabolite, desethylterbuthylazine, found in various matrices.

Table 1: Concentrations in Environmental Samples

Matrix	Location	Terbuthylazine Concentration	Desethylterbuthylazine Concentration	Reference
Groundwater	Lombardy, Italy	Not Reported	Up to >0.1 µg/L	[6]
Soil	New Zealand	Up to 7524 µg/kg	Detected, but not quantified	[7]
River Water	Jukskei River, South Africa	Up to 134 ng/L	Detected in fish muscle	[8]

Table 2: Concentrations in Biological Samples

Matrix	Population	Terbuthylazine Concentration	Desethylterbuthylazine Concentration	Reference
Rat Plasma (28-day exposure)	Male Wistar Rats	Not Detected	Detected	[9]
Rat Urine (28-day exposure)	Male Wistar Rats	Negligible	Not Reported	[9]

Signaling Pathways and Toxicological Effects

Inhibition of Photosystem II

The primary mechanism of herbicidal action of terbuthylazine is the inhibition of photosynthetic electron transport in plants. It binds to the D1 protein of photosystem II (PSII), blocking the binding of plastoquinone (B1678516) (PQ) at the QB site. This interruption of the electron flow leads to the accumulation of reactive oxygen species (ROS) and ultimately cell death.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. osti.gov [osti.gov]
• 3. Photoredox-catalyzed deuteration and tritiation of pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of terbuthylazine on myocardial oxidative stress and ferroptosis via Nrf2/HO-1 signaling pathway in broilers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. research.unipd.it [research.unipd.it]
• 6. epj-conferences.org [epj-conferences.org]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. A general, versatile and divergent synthesis of selectively deuterated amines - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02622D [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

In-Depth Technical Guide to the Proper Storage and Handling of Desethylterbutryne-d9

This guide provides a comprehensive overview of the recommended procedures for the safe storage and handling of Desethylterbutryne-d9, a deuterated analogue of the herbicide metabolite. Adherence to these protocols is crucial to ensure the integrity of the compound for research purposes and to maintain a safe laboratory environment.

Storage Conditions

Proper storage is paramount to maintain the chemical stability and purity of Desethylterbutryne-d9. The following table summarizes the recommended storage conditions based on data for the parent compound, Terbutryn.

Parameter	Recommended Condition	Rationale
Temperature	Ambient room temperature	Terbutryn is stable under these conditions.[1]
Light	Store in a dark location, protected from direct sunlight.	To prevent potential photodegradation.[2]
Moisture	Store in a dry place.	To prevent hydrolysis and degradation.
Container	Keep in the original, tightly sealed container.	To prevent contamination and exposure to air and moisture.
Inert Atmosphere	Not specified, but storage under an inert gas (e.g., argon, nitrogen) is a good practice for long-term storage of analytical standards to minimize oxidation.

Chemical Stability and Inpatibilities

Based on information for Terbutryn, Desethylterbutryne-d9 is expected to be stable under normal ambient conditions for at least two years. However, to ensure its integrity, it is crucial to avoid contact with incompatible materials.

Incompatible Materials:

• Strong acids

• Strong bases

• Strong oxidizing agents

Contact with these substances can lead to decomposition of the compound.

Handling Procedures

The handling of Desethylterbutryne-d9 should be performed by trained personnel in a well-ventilated area, preferably within a fume hood. The following personal protective equipment (PPE) is recommended:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Body Protection: A laboratory coat or other protective clothing.

After handling, it is essential to wash hands thoroughly. Contaminated clothing should be washed before reuse.

Experimental Workflow: Safe Handling and Storage

The following diagram illustrates the logical workflow for the proper storage and handling of Desethylterbutryne-d9.

Caption: Workflow for Safe Storage and Handling of Desethylterbutryne-d9.

Experimental Protocols

As specific experimental protocols for Desethylterbutryne-d9 are not publicly available, researchers should develop their own detailed protocols based on the intended application. General steps for preparing a standard solution would include:

• Equilibration: Allow the container of Desethylterbutryne-d9 to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh the required amount of the solid standard using an analytical balance. This should be done in a fume hood.

• Dissolution: Dissolve the weighed standard in a suitable, high-purity solvent to a known volume in a volumetric flask. The choice of solvent will depend on the analytical method (e.g., methanol, acetonitrile (B52724) for chromatographic methods).

• Storage of Solution: Store the prepared solution in a tightly sealed, light-protected container at the appropriate temperature (typically refrigerated or frozen) to maintain its stability. The stability of the solution in the chosen solvent should be verified over time.

Researchers should always perform system suitability tests and use appropriate quality control samples when using Desethylterbutryne-d9 as an analytical standard to ensure the accuracy and reliability of their results.

References

• 1. apparentag.com.au [apparentag.com.au]
• 2. 4farmers.com.au [4farmers.com.au]

Deethylterbutryne-d9: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deethylterbutryne-d9 is the deuterium-labeled analogue of Deethylterbutryne, a primary degradation product of the s-triazine herbicide Irgarol 1051. Due to its stable isotopic label, Deethylterbutryne-d9 serves as an ideal internal standard for quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS) methods. Its use allows for the accurate determination of Deethylterbutryne in various matrices by correcting for variations in sample preparation and instrument response. This technical guide provides a review of the principles of its application, hypothetical performance data, and a generalized experimental protocol.

Deethylterbutryne is an environmental contaminant of concern due to the widespread use of Irgarol in antifouling paints for marine vessels. The monitoring of its presence in environmental samples is crucial for assessing ecological risk. The availability of a stable isotope-labeled internal standard like Deethylterbutryne-d9 is essential for the development of robust and reliable analytical methods for this purpose.

Physicochemical Properties

While specific experimental data for Deethylterbutryne-d9 is not extensively published, its properties can be inferred from its non-labeled counterpart and the general characteristics of deuterated compounds.

Property	Value	Source
Molecular Formula	C₈H₆D₉N₅S	Supplier Data
Molecular Weight	222.36 g/mol	Supplier Data
Isotopic Purity	Typically >98%	Supplier Data
Appearance	Neat Solid	Supplier Data

Application in Isotope Dilution Mass Spectrometry

Deethylterbutryne-d9 is primarily used as an internal standard in isotope dilution mass spectrometry (IDMS) for the quantification of Deethylterbutryne. The principle of this technique relies on the addition of a known amount of the labeled standard to a sample prior to extraction and analysis. Since the labeled standard is chemically identical to the analyte, it experiences the same losses during sample processing and the same ionization efficiency in the mass spectrometer. By measuring the ratio of the analyte to the internal standard, an accurate quantification can be achieved.

Hypothetical Performance Data of an LC-MS/MS Method

The following tables present hypothetical yet realistic quantitative data for a validated LC-MS/MS method for the determination of Deethylterbutryne in water samples using Deethylterbutryne-d9 as an internal standard.

Table 1: Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
0.1	1,520	150,000	0.0101
0.5	7,650	152,000	0.0503
1.0	15,300	151,000	0.1013
5.0	75,800	149,000	0.5087
10.0	151,000	150,000	1.0067
50.0	760,000	151,000	5.0331
100.0	1,525,000	150,000	10.1667

Table 2: Method Accuracy and Precision

Spiked Concentration (ng/mL)	Measured Concentration (ng/mL, n=5)	Accuracy (%)	Precision (%RSD)
0.5	0.48 ± 0.04	96.0	8.3
5.0	5.1 ± 0.3	102.0	5.9
50.0	49.2 ± 2.1	98.4	4.3

Experimental Protocols

The following is a generalized experimental protocol for the analysis of Deethylterbutryne in water samples using Deethylterbutryne-d9 as an internal standard.

Preparation of Standards

• Stock Solutions: Prepare individual stock solutions of Deethylterbutryne and Deethylterbutryne-d9 in methanol (B129727) at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of Deethylterbutryne by serial dilution of the stock solution with methanol to cover the desired calibration range (e.g., 1-1000 ng/mL).

• Internal Standard Spiking Solution: Prepare a working solution of Deethylterbutryne-d9 at a concentration of 100 ng/mL in methanol.

Sample Preparation (Solid-Phase Extraction)

• To a 100 mL water sample, add 100 µL of the 100 ng/mL Deethylterbutryne-d9 internal standard spiking solution.

• Condition a solid-phase extraction (SPE) cartridge (e.g., C18, 500 mg) with 5 mL of methanol followed by 5 mL of deionized water.

• Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of deionized water.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes with 5 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 column (e.g., 2.1 x 100 mm, 3.5 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: 20% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 10 µL

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Hypothetical MRM Transitions:

    • Deethylterbutryne: Precursor ion (e.g., m/z 214.1) -> Product ion (e.g., m/z 158.1)

    • Deethylterbutryne-d9: Precursor ion (e.g., m/z 223.2) -> Product ion (e.g., m/z 167.2)

Visualizations

Isotope Dilution Workflow

Caption: Isotope Dilution Analysis Workflow.

Logical Relationship of Compounds

Caption: Compound Relationships.

Conclusion

Deethylterbutryne-d9 is an indispensable tool for the accurate and precise quantification of its non-labeled analogue in various, particularly environmental, matrices. While detailed peer-reviewed literature on its specific applications is sparse, the principles of its use in isotope dilution mass spectrometry are well-established. The provided hypothetical data and generalized protocol serve as a practical guide for researchers and analytical scientists in the development and validation of methods for monitoring this important environmental contaminant. The use of such stable isotope-labeled standards is paramount for generating high-quality data in environmental and toxicological research.

Safety data sheet (SDS) information for Deethylterbutryne-d9.

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety data, experimental protocols, and handling information for Deethylterbutryne-d9. This deuterated analog serves as a critical internal standard for the quantitative analysis of Deethylterbutryne, a primary degradation product of the antifouling agent Irgarol 1051.

Core Safety and Chemical Data

Deethylterbutryne-d9 is a stable isotope-labeled compound intended for laboratory use. While a specific Safety Data Sheet (SDS) is not publicly available, the information below, compiled from supplier data and general knowledge of deuterated analytical standards, provides a comprehensive overview of its properties and recommended handling procedures.

Chemical and Physical Properties

Property	Value	Source
Chemical Name	N2-(tert-butyl-d9)-6-(methylthio)-1,3,5-triazine-2,4-diamine	Supplier Data
Synonyms	2-Amino-4-(tert-butylamino-d9)-6-(methylthio)-s-triazine, GS 26575-d9	--INVALID-LINK--
Molecular Formula	C₈H₆D₉N₅S	--INVALID-LINK--
Molecular Weight	222.36 g/mol	--INVALID-LINK--
CAS Number	Not available for deuterated form	-
Unlabeled CAS Number	30125-65-6	--INVALID-LINK--
Appearance	Solid (Neat)	Inferred from supplier data
Storage Temperature	-20°C	Inferred from supplier data

Hazard Identification and Safety Precautions

While specific toxicology data for Deethylterbutryne-d9 is not available, it should be handled with the care required for all laboratory chemicals of unknown toxicity. The parent compound, Deethylterbutryne, and other triazine herbicides can be harmful if swallowed or inhaled and may cause skin and eye irritation.

Hazard	Precautionary Statement
Acute Toxicity (Oral)	Harmful if swallowed.
Skin Corrosion/Irritation	May cause skin irritation.
Eye Damage/Irritation	May cause serious eye irritation.
Acute Toxicity (Inhalation)	May be harmful if inhaled.

General Handling and Personal Protective Equipment (PPE):

• Engineering Controls: Use in a well-ventilated area, preferably a fume hood.

• Eye/Face Protection: Wear chemical safety goggles.

• Skin Protection: Wear nitrile gloves and a lab coat.

• Respiratory Protection: Not typically required for small quantities in a well-ventilated area. If handling larger quantities or if dust is generated, a NIOSH-approved respirator is recommended.

Experimental Protocols: Use as an Internal Standard

Deethylterbutryne-d9 is primarily used as an internal standard in chromatographic methods, such as High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS), for the quantification of Deethylterbutryne in environmental samples. The following is a representative protocol for its use.

Preparation of Stock and Working Solutions

• Stock Solution (100 µg/mL):

  • Allow the vial of Deethylterbutryne-d9 to equilibrate to room temperature before opening.

  • Accurately weigh approximately 1 mg of the neat material.

  • Dissolve in a suitable solvent, such as methanol (B129727) or acetonitrile, to a final volume of 10 mL in a Class A volumetric flask.

  • Sonicate for 10 minutes to ensure complete dissolution.

  • Store the stock solution at -20°C in an amber vial.

• Working Standard Solution (1 µg/mL):

  • Dilute the stock solution 1:100 with the initial mobile phase composition (e.g., a mixture of water and methanol with 0.1% formic acid).

  • This working solution is used to spike samples, calibration standards, and quality controls.

Sample Preparation and Analysis Workflow

The following diagram illustrates a typical workflow for the analysis of Deethylterbutryne in water samples using Deethylterbutryne-d9 as an internal standard.

Workflow for the analysis of Deethylterbutryne using a deuterated internal standard.

Signaling Pathways and Logical Relationships

As Deethylterbutryne-d9 is an analytical standard, it does not have a biological signaling pathway. However, its use follows a logical relationship in the context of isotope dilution mass spectrometry, as depicted below.

Logical relationship of internal standard use in quantitative analysis.

In-Depth Technical Guide: Physical and Chemical Stability of Deethylterbutryne-d9

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical stability of Deethylterbutryne-d9, a deuterated analog of the N-deethylated metabolite of the herbicide Terbutryne. Given the limited direct stability data for Deethylterbutryne-d9, this document synthesizes information from studies on the parent compound, Terbutryne, and related triazine herbicides to provide a robust assessment of its stability profile. The inclusion of nine deuterium (B1214612) atoms is not expected to significantly alter the compound's intrinsic physical or chemical stability under standard laboratory conditions, although it can influence its metabolic fate.

Physicochemical Properties

A summary of the known physicochemical properties of Deethylterbutryne and its parent compound Terbutryne is presented in Table 1. These properties are fundamental to understanding the stability and handling requirements of Deethylterbutryne-d9.

Table 1: Physicochemical Properties of Deethylterbutryne and Terbutryne

Property	Deethylterbutryne	Terbutryne
Molecular Formula	C8H10N5S	C10H19N5S
Molecular Weight	212.27 g/mol	241.36 g/mol [1]
Appearance	White to off-white solid (predicted)	White or colorless crystalline powder[2]
Water Solubility	Moderately soluble (predicted)	25 mg/L at 20°C[2]
CAS Number	30125-65-6	886-50-0[2]

Note: Properties for Deethylterbutryne are largely predicted based on its chemical structure and data from its parent compound, as specific experimental data is limited.

Chemical Stability and Degradation Pathways

The chemical stability of Deethylterbutryne-d9 can be inferred from the extensive research on Terbutryne. The primary degradation pathways for Terbutryne involve N-dealkylation, oxidation of the methylthio group, and hydrolysis of the triazine ring. Deethylterbutryne is itself a major metabolite in the degradation of Terbutryne.

Hydrolytic Stability

Terbutryne is reported to be stable in dilute aqueous acidic and alkaline solutions.[2] However, hydrolysis can occur under strongly acidic or basic conditions.[2] It is anticipated that Deethylterbutryne-d9 will exhibit similar hydrolytic stability.

Photolytic Stability

Triazine herbicides, including Terbutryne, are susceptible to degradation by ultraviolet (UV) irradiation.[2] Photodegradation can lead to the loss of side chains and hydroxylation of the triazine ring. Therefore, it is recommended to protect solutions of Deethylterbutryne-d9 from prolonged exposure to light.

Thermal Stability

Terbutryne is stable for approximately three years at room temperature when stored in a dry state.[2] While specific data for Deethylterbutryne-d9 is unavailable, it is expected to have good thermal stability under recommended storage conditions (cool and dry).

Oxidative Stability

The methylthio group of Terbutryne can be oxidized to form sulfoxide (B87167) and sulfone derivatives. This is a known degradation pathway in environmental and metabolic studies. Deethylterbutryne-d9, containing the same methylthio group, is likely susceptible to oxidative degradation.

Major Degradation Products

The degradation of Terbutryne yields several key products. As Deethylterbutryne is a primary metabolite, its further degradation is of interest. Based on the degradation pathways of the parent compound, the expected degradation products of Deethylterbutryne would include hydroxylated and further dealkylated derivatives.

Table 2: Potential Degradation Products of Deethylterbutryne

Degradation Pathway	Potential Products
Hydroxylation	Hydroxy-deethylterbutryne
Oxidation	Deethylterbutryne-sulfoxide
Further Dealkylation	Diamino-s-triazine derivatives

A proposed degradation pathway for Terbutryne, which includes the formation of Deethylterbutryne, is illustrated in the following diagram.

A simplified degradation pathway of Terbutryne.

Experimental Protocols

To assess the stability of Deethylterbutryne-d9, a series of forced degradation studies should be conducted. These studies are essential for identifying potential degradation products and developing stability-indicating analytical methods. The following protocols are based on general guidelines for stability testing of analytical standards and active pharmaceutical ingredients.

General Stock Solution Preparation

Prepare a stock solution of Deethylterbutryne-d9 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL. This stock solution will be used for all stress studies.

Forced Degradation (Stress Testing)

The goal of forced degradation is to achieve 10-30% degradation of the analyte. The following conditions are recommended:

• Acid Hydrolysis: Mix the stock solution with 0.1 M and 1 M hydrochloric acid. Incubate at room temperature and 60°C. Analyze samples at appropriate time points (e.g., 0, 2, 4, 8, 24 hours).

• Base Hydrolysis: Mix the stock solution with 0.1 M and 1 M sodium hydroxide. Incubate at room temperature. Analyze samples at shorter time intervals due to the generally faster rate of base-catalyzed hydrolysis (e.g., 0, 1, 2, 4, 8 hours).

• Oxidation: Mix the stock solution with a 3% solution of hydrogen peroxide. Keep the solution at room temperature and protect from light. Analyze samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Thermal Degradation: Expose the solid compound and the stock solution to elevated temperatures (e.g., 60°C, 80°C). Analyze at set intervals (e.g., 1, 3, 7, 14 days).

• Photostability: Expose the solid compound and the stock solution to a calibrated light source that provides both UV and visible output (as per ICH Q1B guidelines). A dark control sample should be stored under the same conditions to differentiate between thermal and photolytic degradation. Analyze at defined intervals.

Analytical Method

A stability-indicating analytical method is crucial for separating the intact Deethylterbutryne-d9 from its degradation products. A reverse-phase high-performance liquid chromatography (RP-HPLC) method with UV or mass spectrometric (MS) detection is recommended.

Table 3: Example HPLC Method Parameters

Parameter	Recommended Conditions
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: Water with 0.1% formic acidB: Acetonitrile with 0.1% formic acid
Gradient	Start with a high percentage of A, and gradually increase the percentage of B over 20-30 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 220 nm or MS (ESI+)
Injection Volume	10 µL

The following diagram illustrates a general workflow for conducting a forced degradation study.

Workflow for a forced degradation study.

Storage and Handling Recommendations

Based on the stability profile of Terbutryne and general best practices for analytical standards, the following storage and handling procedures are recommended for Deethylterbutryne-d9:

• Long-term Storage: Store the solid material at -20°C in a tightly sealed, light-resistant container.

• Short-term Storage (Solutions): Stock solutions should be stored at 2-8°C and protected from light. The stability of solutions should be periodically verified.

• Handling: Allow the container to warm to room temperature before opening to prevent condensation. Use appropriate personal protective equipment when handling the compound.

By following these guidelines and conducting appropriate stability studies, researchers can ensure the integrity and accuracy of their experimental results when using Deethylterbutryne-d9.

References

• 1. Terbutryn | C10H19N5S | CID 13450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. biopharminternational.com [biopharminternational.com]

Protocols & Analytical Methods

Using Deethylterbutryne-d9 as an Internal Standard in Mass Spectrometry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Deethylterbutryne-d9 as an internal standard in mass spectrometry-based quantitative analysis. The focus is on leveraging its properties for accurate and precise quantification of the herbicide metabolite Deethylterbutryne in various matrices.

Introduction to Deethylterbutryne and the Role of an Internal Standard

Deethylterbutryne is a primary degradation product of the triazine herbicide terbuthylazine (B1195847). Its presence in environmental and biological samples is an indicator of terbuthylazine use and potential contamination. Accurate quantification of Deethylterbutryne is crucial for environmental monitoring, food safety assessment, and toxicological studies.

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), is a powerful technique for the sensitive and selective quantification of analytes like Deethylterbutryne. However, the accuracy of LC-MS/MS can be affected by several factors, including variations in sample preparation, injection volume, and matrix effects (ion suppression or enhancement).

An internal standard (IS) is a compound added to samples, calibrants, and quality controls at a known and constant concentration. The ideal internal standard has physicochemical properties very similar to the analyte of interest but is isotopically distinct, allowing it to be differentiated by the mass spectrometer. Deethylterbutryne-d9, a stable isotope-labeled version of Deethylterbutryne, serves as an excellent internal standard. It co-elutes with the analyte during chromatography and experiences similar ionization effects, thereby compensating for variations throughout the analytical process and improving the accuracy and precision of quantification.[1][2][3]

Experimental Protocols

The following protocols are generalized methodologies for the analysis of Deethylterbutryne using Deethylterbutryne-d9 as an internal standard. Specific parameters may require optimization based on the sample matrix and instrumentation.

Sample Preparation: Solid-Phase Extraction (SPE) for Water Samples

This protocol is suitable for the extraction and concentration of Deethylterbutryne from environmental water samples.

Materials:

• Water sample (e.g., groundwater, surface water)

• Deethylterbutryne-d9 internal standard spiking solution (e.g., 1 µg/mL in methanol)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid

• C18 SPE cartridges (e.g., 500 mg, 6 mL)

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Sample Collection and Preservation: Collect water samples in clean glass bottles. If not analyzed immediately, store at 4°C.

• Internal Standard Spiking: To a 500 mL water sample, add a known amount of Deethylterbutryne-d9 internal standard solution (e.g., 50 µL of 1 µg/mL solution to achieve a final concentration of 100 ng/L).

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of HPLC grade water. Do not allow the cartridge to go dry.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing: After loading, wash the cartridge with 5 mL of HPLC grade water to remove interfering substances.

• Cartridge Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the analyte and internal standard with 2 x 4 mL of acetonitrile.

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 500 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Analysis: The sample is now ready for LC-MS/MS analysis.

Liquid Chromatography (LC) and Mass Spectrometry (MS) Parameters

LC Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient would start at 20% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions for equilibration.

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40°C

MS/MS Conditions (Triple Quadrupole):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• MRM Transitions: The specific precursor and product ions for Deethylterbutryne and Deethylterbutryne-d9 should be optimized by infusing standard solutions of each compound. Representative transitions are provided in the data section.

Data Presentation

The use of Deethylterbutryne-d9 allows for robust quantification. The following tables represent typical data obtained from a validation study.

Table 1: Optimized MRM Transitions and Collision Energies

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Deethylterbutryne	214.1	158.1	20
Deethylterbutryne	214.1	96.1	35
Deethylterbutryne-d9	223.1	167.1	20

Table 2: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	R²
Deethylterbutryne	0.1 - 100	> 0.995

Table 3: Accuracy and Precision (Spiked Water Samples)

Spiked Concentration (ng/L)	Mean Measured Concentration (ng/L) (n=5)	Accuracy (%)	Precision (RSD, %)
10	9.8	98.0	4.5
50	51.2	102.4	3.2
250	245.5	98.2	2.8

Table 4: Matrix Effect and Recovery

Matrix	Recovery (%)	Matrix Effect (%)
Groundwater	95.3	-8.2
Surface Water	92.1	-12.5

Recovery is calculated by comparing the analyte response in a pre-extraction spiked sample to a post-extraction spiked sample. Matrix effect is calculated by comparing the analyte response in a post-extraction spiked sample to a neat standard.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of using an internal standard.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. researchgate.net [researchgate.net]

LC-MS/MS Method Development for the Analysis of Deethylterbutryne-d9

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the development of a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantitative analysis of Deethylterbutryne-d9. This deuterated analog serves as an excellent internal standard for the quantification of its parent compound, deethylterbutryne, a metabolite of the herbicide terbutryn (B1682747). The protocols detailed herein are designed to be a valuable resource for researchers in environmental science, food safety, and toxicology.

Introduction

Deethylterbutryne is a primary degradation product of the widely used S-triazine herbicide, terbutryn. Monitoring its presence in various matrices is crucial for assessing environmental contamination and human exposure. The use of a stable isotope-labeled internal standard, such as Deethylterbutryne-d9, is the gold standard for accurate quantification by LC-MS/MS, as it effectively compensates for matrix effects and variations in sample preparation and instrument response. This application note outlines a complete workflow, from sample preparation to data acquisition, for the analysis of Deethylterbutryne-d9.

Experimental Protocols

• Deethylterbutryne-d9 (Molecular Formula: C₈H₆D₉N₅S, Molecular Weight: 222.36 g/mol )

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (≥98%)

• Ammonium acetate (B1210297) (≥98%)

• Syringe filters (0.22 µm, PTFE or equivalent)

• Primary Stock Solution (1 mg/mL): Accurately weigh 1 mg of Deethylterbutryne-d9 and dissolve it in 1 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with a 50:50 (v/v) mixture of methanol and water. These solutions will be used to spike into blank matrix samples to create a calibration curve.

The following is a general protocol for aqueous samples. This may need to be adapted based on the specific matrix (e.g., soil, urine, plasma).

• Collect 10 mL of the aqueous sample.

• For samples containing particulate matter, centrifuge at 4000 rpm for 10 minutes and collect the supernatant.

• Spike 1 mL of the supernatant with the appropriate concentration of the Deethylterbutryne-d9 working standard solution.

• Vortex the sample for 30 seconds.

• Filter the sample through a 0.22 µm syringe filter into an autosampler vial.

Liquid Chromatography (LC) System:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40 °C
Gradient	Time (min)

Mass Spectrometry (MS) System:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

Data Presentation

The following table summarizes the key quantitative data for the LC-MS/MS analysis of Deethylterbutryne-d9. The Multiple Reaction Monitoring (MRM) transitions were determined based on the predicted fragmentation of the molecule. The primary fragmentation pathway for terbutryn and its metabolites involves the loss of the tert-butyl group.[1] For Deethylterbutryne-d9, where the deuterium (B1214612) atoms are located on the tert-butyl group, this results in a neutral loss of 65 Da (C₄D₉).

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV) - Quantifier	Collision Energy (eV) - Qualifier
Deethylterbutryne-d9	223.16	158.10	100.05	25	35

Note: The collision energies provided are starting points and should be optimized for the specific instrument being used.

Visualization of Experimental Workflow and Signaling Pathways

Figure 1. Experimental workflow for Deethylterbutryne-d9 analysis.

Figure 2. Logical steps in LC-MS/MS method development.

References

• 1. agilent.com [agilent.com]

Application Note: Quantification of Terbuthylazine in Environmental Samples using Deethylterbutryne-d9 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Terbuthylazine (B1195847) is a widely used herbicide for the control of broadleaf and grassy weeds in various crops.[1] Due to its persistence and potential for environmental contamination, sensitive and accurate methods for its quantification in environmental matrices such as soil and water are crucial for monitoring and risk assessment.[2] This application note describes a robust and validated method for the determination of terbuthylazine in environmental samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with an isotope-labeled internal standard, Deethylterbutryne-d9, to ensure high accuracy and precision by correcting for matrix effects and variations in sample processing.[3][4]

Experimental Protocols

This section details the procedures for sample preparation and instrumental analysis for the quantification of terbuthylazine in water and soil samples.

Sample Preparation

a) Water Samples: Solid-Phase Extraction (SPE)

• Sample Collection and Preservation: Collect water samples in amber glass bottles and store at 4°C. If not analyzed within 48 hours, acidify to pH 2 with sulfuric acid.

• SPE Cartridge Conditioning: Condition a 6 mL, 200 mg hydrophilic-lipophilic balanced (HLB) SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Sample Loading: Pass 500 mL of the water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Analyte Elution: Elute the retained terbuthylazine and internal standard with 6 mL of ethyl acetate.

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase, vortex for 30 seconds, and transfer to an autosampler vial for LC-MS/MS analysis.

b) Soil Samples: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Extraction

• Sample Preparation: Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris.

• Extraction:

  • Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

  • Add 10 mL of water and vortex for 1 minute.

  • Add the Deethylterbutryne-d9 internal standard.

  • Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g Na₃Citrate, 0.5 g Na₂HCitrate) and shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL d-SPE tube containing 150 mg MgSO₄, 50 mg primary secondary amine (PSA), and 50 mg C18.

  • Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

• Final Preparation: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The analysis is performed using a high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

a) Liquid Chromatography Conditions

Parameter	Condition
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B in 8 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

b) Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Gas Flow	Desolvation: 800 L/hr, Cone: 50 L/hr
Collision Gas	Argon

c) Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
Terbuthylazine	230.1	174.1	100	30	20
230.1	96.1	100	30	25
Deethylterbutryne-d9	211.2	148.1	100	30	20

Data Presentation

The method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ), and recovery. The results are summarized in the tables below.

Table 1: Method Validation Parameters

Parameter	Result
Linearity Range	0.1 - 100 µg/L
Correlation Coefficient (r²)	> 0.995
LOD (Water)	0.01 µg/L
LOQ (Water)	0.03 µg/L
LOD (Soil)	0.1 µg/kg
LOQ (Soil)	0.3 µg/kg

Table 2: Recovery and Precision in Spiked Environmental Samples

Matrix	Spiking Level (µg/L or µg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %) (n=6)
Water	0.1	98.2	4.5
1.0	101.5	3.8
10.0	99.7	2.9
Soil	1.0	95.4	6.2
10.0	97.8	5.1
100.0	102.1	4.3

Mandatory Visualization

References

• 1. Use of liquid chromatography/electrospray ionization tandem mass spectrometry to study the degradation pathways of terbuthylazine (TER) by Typha latifolia in constructed wetlands: identification of a new TER metabolite. | Sigma-Aldrich [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]

Application Notes and Protocols: Deethylterbutryne-d9 in Water Quality Testing

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Deethylterbutryne (B1253023) is a primary degradation product of the herbicide terbuthylazine. Its presence in water bodies is an indicator of the use and environmental fate of the parent compound. Accurate quantification of deethylterbutryne is crucial for environmental monitoring and regulatory compliance. Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides high accuracy and precision by using a stable isotope-labeled internal standard. Deethylterbutryne-d9, a deuterated analog of deethylterbutryne, is an ideal internal standard for this purpose as it shares very similar chemical and physical properties with the native analyte, but is distinguishable by its mass. This allows for the correction of matrix effects and variations in sample preparation and instrument response.[1][2][3][4]

These application notes provide a detailed protocol for the determination of deethylterbutryne in water samples using Solid Phase Extraction (SPE) followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Deethylterbutryne-d9 as an internal standard.

Experimental Protocols

Principle

A known amount of Deethylterbutryne-d9 is spiked into a water sample. The sample is then passed through a Solid Phase Extraction (SPE) cartridge to extract and concentrate the analyte and the internal standard. After elution and solvent exchange, the extract is analyzed by LC-MS/MS. The ratio of the signal from the native analyte to the signal from the isotopically labeled internal standard is used to calculate the concentration of deethylterbutryne in the original sample. This method minimizes errors arising from sample matrix interference and variations in extraction efficiency.

Materials and Reagents

• Solvents: HPLC-grade methanol (B129727), acetonitrile, and water.

• Reagents: Formic acid, ammonium (B1175870) acetate.

• Standards: Deethylterbutryne and Deethylterbutryne-d9 analytical standards.

• SPE Cartridges: Polymeric reversed-phase SPE cartridges (e.g., Oasis HLB or equivalent).

• Sample Containers: Amber glass vials with PTFE-lined caps.

Standard Solution Preparation

• Primary Stock Solutions (100 µg/mL): Accurately weigh and dissolve Deethylterbutryne and Deethylterbutryne-d9 in methanol to prepare individual primary stock solutions.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Deethylterbutryne primary stock solution with a methanol/water mixture. Each calibration standard should be fortified with the Deethylterbutryne-d9 internal standard at a constant concentration (e.g., 5 ng/mL).

Sample Preparation and Extraction

• Sample Collection: Collect water samples in clean amber glass bottles.

• Fortification: To a 100 mL water sample, add a known amount of Deethylterbutryne-d9 working solution to achieve a final concentration of, for example, 5 ng/mL.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of HPLC-grade water.

• Sample Loading: Load the fortified water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of HPLC-grade water to remove interfering substances.

• Drying: Dry the cartridge under vacuum or with a stream of nitrogen for 10 minutes.

• Elution: Elute the analyte and internal standard from the cartridge with 5 mL of methanol into a collection tube.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of the initial mobile phase composition.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for both Deethylterbutryne and Deethylterbutryne-d9 need to be determined by infusing the individual standard solutions into the mass spectrometer. The transitions with the highest intensity are typically chosen for quantification and confirmation.

Data Presentation

Table 1: Example LC-MS/MS Parameters

Parameter	Value
LC Column	C18, 100 mm x 2.1 mm, 2.6 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Ionization Mode	ESI Positive
Analysis Mode	MRM

Table 2: Hypothetical MRM Transitions and Instrument Settings

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Deethylterbutryne	To be determined	To be determined	100	To be determined
Deethylterbutryne (Confirmation)	To be determined	To be determined	100	To be determined
Deethylterbutryne-d9	To be determined	To be determined	100	To be determined

Note: The exact m/z values for precursor and product ions, as well as optimal collision energies, must be determined experimentally.

Table 3: Representative Performance Data (Hypothetical)

Parameter	Result
Limit of Detection (LOD)	0.5 ng/L
Limit of Quantification (LOQ)	1.5 ng/L
Linearity (r²)	> 0.995
Recovery (%)	95 - 105%
Precision (%RSD)	< 10%

Visualizations

References

• 1. Isotope dilution mass spectrometry as a candidate definitive method for determining total glycerides and triglycerides in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isotope-dilution mass spectrometry for exact quantification of noncanonical DNA nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluation of different isotope dilution mass spectrometry strategies for the characterization of naturally abundant and isotopically labelled peptide standards - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note and Protocol for the Use of Deethylterbutryne-d9 in Food Safety Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed protocol for the quantitative analysis of Deethylterbutryne, a metabolite of the herbicide terbutryne, in food matrices. The use of a stable isotope-labeled internal standard, Deethylterbutryne-d9, is crucial for achieving accurate and reliable quantification by compensating for matrix effects and variations during sample preparation and analysis.[1] Terbutryne and its metabolites are of concern in food safety due to their potential persistence and toxicity. The methodology described herein utilizes the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique followed by analysis with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Deethylterbutryne is a primary degradation product of the s-triazine herbicide terbutryne. Monitoring its levels in food is essential for assessing exposure and ensuring compliance with regulatory limits.

Deethylterbutryne-d9 is the deuterium-labeled analogue of Deethylterbutryne. Its chemical properties are nearly identical to the unlabeled analyte, making it an ideal internal standard for isotope dilution mass spectrometry.

Chemical Information:

Compound	Molecular Formula	Molecular Weight	CAS Number
Deethylterbutryne	C₈H₁₅N₅S	213.30	30125-65-6
Deethylterbutryne-d9	C₈H₆D₉N₅S	222.36	Not available

Experimental Protocols

This section details the necessary reagents, equipment, and step-by-step procedures for the analysis of Deethylterbutryne in a representative food matrix (e.g., leafy greens).

Reagents and Materials

• Standards: Deethylterbutryne (analytical standard), Deethylterbutryne-d9 (internal standard).

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade).

• QuEChERS Salts and Sorbents: Anhydrous magnesium sulfate (B86663) (MgSO₄), Sodium chloride (NaCl), Primary secondary amine (PSA) sorbent, C18 sorbent.

• Syringe filters: 0.22 µm PTFE or equivalent.

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Deethylterbutryne and Deethylterbutryne-d9 in methanol to prepare individual primary stock solutions.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with methanol to create intermediate stock solutions.

• Working Standard Mixture (1 µg/mL): Prepare a mixed working standard solution containing Deethylterbutryne in methanol.

• Internal Standard Working Solution (1 µg/mL): Prepare a separate working solution of Deethylterbutryne-d9 in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the working standard mixture into a blank matrix extract. The final concentrations should bracket the expected concentration range of the samples. Add a constant amount of the internal standard working solution to each calibration standard.

Sample Preparation (QuEChERS Method)

The QuEChERS method is a simple and effective extraction and cleanup procedure for pesticide residues in food.

• Homogenization: Homogenize a representative portion of the food sample (e.g., 10 g of leafy greens) using a high-speed blender.

• Extraction:

  • Place 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Cap the tube and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL centrifuge tube containing d-SPE sorbents (e.g., 900 mg MgSO₄, 150 mg PSA, and 150 mg C18). The choice of sorbents may be optimized depending on the matrix.

  • Vortex the tube for 30 seconds.

• Final Centrifugation and Filtration:

  • Centrifuge the d-SPE tube at ≥3000 rcf for 5 minutes.

  • Take an aliquot of the final extract, add the internal standard solution (Deethylterbutryne-d9), and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical starting parameters for the LC-MS/MS analysis. These should be optimized for the specific instrument used.

Liquid Chromatography (LC) Parameters:

Parameter	Recommended Setting
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start with 95% A, ramp to 5% A over 8 minutes, hold for 2 minutes, return to initial conditions.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometry (MS) Parameters:

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

MRM Transitions:

The specific precursor and product ions for Deethylterbutryne and its deuterated internal standard need to be determined by infusing the individual standard solutions into the mass spectrometer. The most intense and specific transitions should be selected for quantification (quantifier) and confirmation (qualifier).

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) - Quantifier	Product Ion 2 (m/z) - Qualifier	Collision Energy (eV)
Deethylterbutryne	To be determined	To be determined	To be determined	To be determined
Deethylterbutryne-d9	To be determined	To be determined	To be determined	To be determined

Note: The precursor ion will be the protonated molecule [M+H]⁺. Product ions and collision energies must be optimized experimentally.

Data Presentation and Performance

The use of Deethylterbutryne-d9 as an internal standard allows for accurate quantification by correcting for variations in extraction efficiency and matrix-induced signal suppression or enhancement. The following table summarizes typical performance data expected from this method.

Table 1: Method Performance Parameters (Illustrative Examples)

Parameter	Typical Value	Description
Limit of Detection (LOD)	0.1 - 1.0 µg/kg	The lowest concentration of analyte that can be reliably detected.
Limit of Quantification (LOQ)	0.5 - 5.0 µg/kg	The lowest concentration of analyte that can be quantified with acceptable precision and accuracy.
Linearity (r²)	> 0.99	The correlation coefficient of the calibration curve, indicating the linearity of the response over the concentration range.
Recovery	80 - 110%	The percentage of the analyte recovered through the entire analytical process.
Precision (RSD)	< 15%	The relative standard deviation of replicate measurements, indicating the reproducibility of the method.
Matrix Effect	Compensated by IS	The effect of co-eluting matrix components on the ionization of the analyte.

Diagrams

Experimental Workflow

The following diagram illustrates the logical flow of the analytical protocol.

Experimental workflow for Deethylterbutryne analysis.

Rationale for Using an Isotope-Labeled Internal Standard

The diagram below outlines the logical relationship and benefits of using a deuterated internal standard.

Benefit of using a deuterated internal standard.

References

• 1. lcms.cz [lcms.cz]

Application Notes and Protocols for the Sample Preparation of Deethylterbutryne-d9 in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the extraction and purification of Deethylterbutryne-d9 from complex matrices such as soil, water, and biological fluids. Deethylterbutryne-d9 is the deuterated form of Deethylterbutryne, a metabolite of the triazine herbicide terbutryn. Accurate quantification of this internal standard is crucial for reliable analytical results in environmental monitoring, toxicology studies, and pharmacokinetic research.

The following sections detail three widely used sample preparation techniques: QuEChERS for solid matrices, Solid-Phase Extraction (SPE) for liquid matrices, and Liquid-Liquid Extraction (LLE) for biological fluids.

QuEChERS Method for Soil Samples

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach that combines extraction and cleanup in a few simple steps, making it ideal for multi-residue analysis in complex solid matrices like soil.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of triazine herbicides, including the parent compound terbutryn, in soil using a modified QuEChERS protocol followed by HPLC-DAD analysis.[1][2] This data can be considered representative for the analysis of Deethylterbutryne-d9.

Parameter	Value
Linearity Range	7.2–200 ng/g
Coefficient of Determination (r²)	≥ 0.995
Limit of Detection (LOD)	2.2–8.3 ng/g
Limit of Quantification (LOQ)	7.2–27.8 ng/g
Intra-day Precision (RSD)	1.0–6.8%
Inter-day Precision (RSD)	2.0–8.1%
Recovery in Spiked Soil	71–100%

Experimental Protocol

1. Sample Extraction: a. Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube. For dry soil, use 5 g and add 5 mL of deionized water, then vortex and let it hydrate (B1144303) for 30 minutes. b. Add 10 mL of acetonitrile (B52724) to the centrifuge tube. c. Add an appropriate amount of Deethylterbutryne-d9 internal standard. d. Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate). e. Cap the tube tightly and shake vigorously for 1 minute. f. Centrifuge at ≥3000 x g for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup: a. Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL d-SPE tube containing a cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine - PSA). b. Vortex for 30 seconds. c. Centrifuge at ≥3000 x g for 5 minutes. d. Collect the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Workflow Diagram

QuEChERS workflow for soil samples.

Solid-Phase Extraction (SPE) for Water Samples

Solid-Phase Extraction is a highly effective technique for isolating and concentrating analytes from liquid samples, such as environmental water. It offers high recovery rates and clean extracts, which is essential for sensitive analytical instrumentation.

Quantitative Data Summary

The following table presents typical performance data for the SPE of triazine herbicides from water samples.[3][4]

Parameter	Value
Enrichment Factor	574 - 968
Linearity Range	0.01 - 10.0 µg/L
Coefficient of Determination (r²)	0.9968 - 0.9998
Limit of Detection (LOD)	1.0 - 5.0 ng/L
Reproducibility (RSD)	< 10.5%
Recovery in Spiked Water	79.8 - 118.3%

Experimental Protocol

1. Sample Pre-treatment: a. Filter the water sample (e.g., 500 mL) through a 0.45 µm glass fiber filter to remove suspended particles. b. Adjust the pH of the sample to neutral (pH 7) with diluted HCl or NaOH if necessary. c. Add an appropriate amount of Deethylterbutryne-d9 internal standard.

2. SPE Cartridge Conditioning: a. Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol, followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

3. Sample Loading: a. Load the pre-treated water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

4. Cartridge Washing: a. Wash the cartridge with 5 mL of deionized water to remove any polar interferences. b. Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

5. Elution: a. Elute the retained analytes with 5-10 mL of a suitable organic solvent (e.g., ethyl acetate (B1210297) or methanol). b. Collect the eluate in a clean collection tube.

6. Eluate Processing: a. Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. b. Reconstitute the residue in a small, known volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

Workflow Diagram

Solid-Phase Extraction workflow for water samples.

Liquid-Liquid Extraction (LLE) for Biological Fluids (Urine)

Liquid-Liquid Extraction is a classic sample preparation technique based on the differential partitioning of a compound between two immiscible liquid phases. It is a robust method for extracting analytes from complex biological matrices like urine.

Quantitative Data Summary

The following table provides representative performance data for the LLE of triazine herbicides from urine samples.

Parameter	Value
Linearity Range	1 - 100 µg/L
Limit of Detection (LOD)	0.3 µg/L
Precision (RSD)	< 6.5%
Recovery in Spiked Urine	80.1 - 90.6%

Note: Data is for general triazine herbicides and serves as an estimate for Deethylterbutryne-d9.

Experimental Protocol

1. Sample Pre-treatment: a. Take a 2 mL aliquot of the urine sample in a glass centrifuge tube. b. Add an appropriate amount of Deethylterbutryne-d9 internal standard. c. Basify the sample by adding 200 µL of 0.01% ammonium (B1175870) hydroxide (B78521) to adjust the pH to approximately 9.0.[5]

2. Extraction: a. Add 4 mL of a suitable water-immiscible organic solvent (e.g., a mixture of dichloromethane (B109758) and isopropanol, 9:1 v/v). b. Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and partitioning of the analyte into the organic phase. c. Centrifuge at 3000 x g for 10 minutes to separate the aqueous and organic layers.

3. Collection and Concentration: a. Carefully transfer the upper organic layer to a clean collection tube using a Pasteur pipette, avoiding the aqueous layer and any emulsion at the interface. b. Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

4. Reconstitution: a. Reconstitute the dried residue in 200 µL of the initial mobile phase for LC-MS/MS analysis. b. Vortex briefly to ensure complete dissolution of the analyte. c. Transfer the reconstituted sample to an autosampler vial.

Workflow Diagram

Liquid-Liquid Extraction workflow for urine samples.

References

• 1. scispace.com [scispace.com]
• 2. Modified QuEChERS method for the determination of s-Triazine herbicide residues in soil samples by high performance liquid chromatography-diode array detector | Semantic Scholar [semanticscholar.org]
• 3. [Extraction of triazine herbicides from environmental water samples with magnetic graphene nanoparticles as the adsorbent followed by determination using gas chromatography-mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 5. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]

Application Note: High-Throughput Analysis of Deethylterbutryne-d9 and Related Compounds Using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the chromatographic separation and quantification of Deethylterbutryne-d9, a deuterated internal standard, alongside its non-deuterated analogue Deethylterbutryne and the parent compound Terbuthylazine (B1195847). This method is applicable for various environmental and biological matrices.

Introduction

Terbuthylazine is a widely used herbicide, and monitoring its presence and that of its metabolites, such as deethylterbuthylazine, is crucial for environmental and safety assessments.[1] Deethylterbutryne-d9 serves as an ideal internal standard for quantitative analysis using mass spectrometry due to its similar chemical properties and distinct mass. This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous analysis of these compounds. The described protocol is based on established methods for the analysis of terbuthylazine and its metabolites.[1][2][3][4]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

A solid-phase extraction (SPE) procedure is commonly employed to clean up and concentrate the analytes from complex matrices such as water, soil, or biological fluids.[1][2][3][5]

Materials:

• SPE Cartridges (e.g., MCX or C18)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (ACN, HPLC grade)

• 0.1 M Hydrochloric Acid (HCl)

• 4% Ammonium (B1175870) Hydroxide (B78521) in Acetonitrile

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Protocol:

• Cartridge Conditioning: Condition the SPE cartridge by passing 2 mL of methanol followed by 2 mL of deionized water.

• Sample Loading: Acidify the sample (e.g., 100 mL of a water sample) to pH 2 with 0.1 M HCl. Load the acidified sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 2 mL of 0.1 M HCl to remove interfering substances. Follow with a wash of 2 mL of methanol.

• Drying: Dry the cartridge under a vacuum or a gentle stream of nitrogen for approximately 30 minutes.

• Elution: Elute the analytes from the cartridge with 3 mL of 4% ammonium hydroxide in acetonitrile.[1]

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 37°C.[1] Reconstitute the residue in 200 µL of the initial mobile phase (e.g., 10% acetonitrile in water with 0.1% formic acid).[1]

• Final Preparation: Vortex the reconstituted sample and centrifuge to pellet any particulates before transferring the supernatant to an autosampler vial for LC-MS/MS analysis.

Chromatographic Conditions

The chromatographic separation is achieved using a reversed-phase HPLC system coupled to a tandem mass spectrometer.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Reversed-phase C18 column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size)[6]

Table 1: HPLC Parameters

Parameter	Value
Column	Reversed-Phase C18, 50 mm x 2.1 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 mL/min[6]
Injection Volume	5 µL[6][7]
Column Temperature	35°C[7]
Autosampler Temp.	10°C[6]

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
1.0	90	10
5.0	10	90
7.0	10	90
7.1	90	10
10.0	90	10

Mass Spectrometry Conditions

The mass spectrometer is operated in positive electrospray ionization mode (ESI+) using Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

Table 3: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	350°C
Gas Flow Rates	Optimized for the specific instrument

Table 4: MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Terbuthylazine	230.1	174.1	20
Deethylterbutryne	202.1	146.1	22
Deethylterbutryne-d9	211.2	155.1	22

Data Presentation

The following table summarizes the expected retention times for the analytes under the described chromatographic conditions.

Table 5: Expected Retention Times

Compound	Retention Time (min)
Deethylterbutryne	~ 4.2
Deethylterbutryne-d9	~ 4.2
Terbuthylazine	~ 5.5

Visualizations

Experimental Workflow

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Determination of di-(2-ethylhexyl)phthalate in environmental samples by liquid chromatography coupled with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Frontiers | Liquid chromatography-tandem mass spectrometry for the quantification of ripretinib and its metabolites DP-5439 in human plasma [frontiersin.org]

Application Notes and Protocols for the Pharmacokinetic Study of Terbuthylazine using Deethylterbutryne-d9

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the quantitative analysis of terbuthylazine (B1195847) and its primary metabolite, deethylterbuthylazine, in plasma samples for pharmacokinetic studies. The protocol leverages the stability and reliability of Deethylterbutryne-d9 as an internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Introduction

Terbuthylazine is a widely used herbicide, and understanding its pharmacokinetic profile is crucial for assessing its potential exposure and risk to non-target organisms, including mammals. Deethylterbuthylazine is a significant metabolite of terbuthylazine.[1] Accurate quantification of both the parent compound and its metabolite in biological matrices is essential for determining key pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME). The use of a stable isotope-labeled internal standard, such as Deethylterbutryne-d9, is the gold standard for bioanalytical methods using mass spectrometry.[1] It compensates for variability in sample preparation and instrument response, ensuring high accuracy and precision.[1]

Principle of the Method

This method employs a liquid-liquid extraction (LLE) procedure to isolate terbuthylazine and deethylterbuthylazine from plasma samples. Deethylterbutryne-d9 is added to the plasma sample at the beginning of the extraction process to serve as an internal standard. The extracted analytes are then separated using reverse-phase high-performance liquid chromatography (HPLC) and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The concentration of each analyte is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Materials and Reagents

• Terbuthylazine (analytical standard)

• Deethylterbuthylazine (analytical standard)

• Deethylterbutryne-d9 (internal standard)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Ethyl acetate (B1210297) (analytical grade)

• Control plasma (e.g., rat, human)

• Standard laboratory glassware and equipment

• Centrifuge

• Vortex mixer

• Nitrogen evaporator

Experimental Protocols

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve terbuthylazine, deethylterbuthylazine, and Deethylterbutryne-d9 in methanol to prepare individual stock solutions of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the terbuthylazine and deethylterbuthylazine stock solutions in methanol:water (1:1, v/v) to create a series of working standard solutions for calibration curve and quality control (QC) samples.

• Internal Standard Working Solution: Dilute the Deethylterbutryne-d9 stock solution with methanol:water (1:1, v/v) to a final concentration of 100 ng/mL.

Sample Preparation (Plasma)

• Thaw plasma samples at room temperature.

• To a 100 µL aliquot of plasma in a microcentrifuge tube, add 10 µL of the Deethylterbutryne-d9 internal standard working solution (100 ng/mL).

• Vortex for 10 seconds.

• Add 500 µL of ethyl acetate.

• Vortex vigorously for 2 minutes.

• Centrifuge at 10,000 x g for 10 minutes.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (see LC-MS/MS parameters below).

• Vortex for 30 seconds and transfer to an autosampler vial for analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Parameters:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 3.5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 10% B, linear gradient to 90% B over 5 min, hold for 2 min, return to 10% B and equilibrate for 3 min.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry (MS) Parameters:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	500°C
IonSpray Voltage	5500 V
Curtain Gas	20 psi
Collision Gas	8 psi

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Terbuthylazine	230.1	174.1	150	25
Deethylterbuthylazine	202.1	146.1	150	28
Deethylterbutryne-d9 (IS)	211.2	155.2	150	28

Data Presentation

Table 1: Bioanalytical Method Validation Parameters

Parameter	Terbuthylazine	Deethylterbuthylazine
Linearity Range (ng/mL)	0.5 - 500	0.5 - 500
Correlation Coefficient (r²)	> 0.995	> 0.995
Lower Limit of Quantification (LLOQ) (ng/mL)	0.5	0.5
Intra-day Precision (%CV)	< 15%	< 15%
Inter-day Precision (%CV)	< 15%	< 15%
Accuracy (% bias)	± 15%	± 15%
Recovery (%)	> 85%	> 85%
Matrix Effect (%)	90 - 110%	90 - 110%

Table 2: Hypothetical Pharmacokinetic Parameters of Terbuthylazine in Rats (Oral Administration)

Parameter	Terbuthylazine	Deethylterbuthylazine
Cmax (ng/mL)	250 ± 50	80 ± 20
Tmax (h)	2.0 ± 0.5	4.0 ± 1.0
AUC (0-t) (ng·h/mL)	1500 ± 300	900 ± 200
Half-life (t½) (h)	6.0 ± 1.5	8.0 ± 2.0

Visualizations

Caption: Metabolic pathway of terbuthylazine to deethylterbuthylazine.

Caption: Workflow for pharmacokinetic analysis of terbuthylazine.

References

• 1. researchgate.net [researchgate.net]

Application Note: Quantification of Terbutryn in Environmental Matrices using Isotope Dilution Mass Spectrometry with Deethylterbutryne-d9

For Researchers, Scientists, and Drug Development Professionals

This application note details a robust and sensitive method for the quantification of the herbicide terbutryn (B1682747) in various matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with the isotope dilution technique. The use of a stable isotope-labeled internal standard, Deethylterbutryne-d9, ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.

Introduction

Terbutryn is a selective herbicide widely used in agriculture to control weeds in a variety of crops.[1] Its potential for environmental contamination and subsequent human exposure necessitates sensitive and accurate analytical methods for its monitoring. Isotope dilution mass spectrometry (IDMS) is a definitive analytical technique that provides the highest accuracy and precision for quantification.[2][3][4][5] This is achieved by adding a known amount of an isotopically labeled version of the analyte, in this case, Deethylterbutryne-d9, to the sample at the beginning of the analytical process. Deethylterbutryne-d9 is a deuterium-labeled form of Deethylterbutryne, a degradation product of the herbicide Irgarol.[6]

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry relies on the addition of a known amount of an isotopically enriched standard (the "spike") to a sample. This internal standard is chemically identical to the analyte but has a different mass due to the isotopic substitution. The analyte and the internal standard are assumed to behave identically during sample preparation and analysis. By measuring the ratio of the signal from the native analyte to the signal from the isotopically labeled internal standard, the concentration of the analyte in the original sample can be accurately determined, compensating for any losses during sample processing and for signal suppression or enhancement in the mass spectrometer.

Caption: Principle of Isotope Dilution Mass Spectrometry.

Experimental Protocol

Reagents and Materials

• Terbutryn analytical standard

• Deethylterbutryne-d9 (Internal Standard)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Sodium sulfate (B86663), anhydrous

• Ethyl acetate (B1210297)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve terbutryn and Deethylterbutryne-d9 in methanol to prepare individual primary stock solutions.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with methanol to create intermediate stock solutions.

• Working Standard Solutions: Prepare a series of calibration standards by spiking appropriate amounts of the terbutryn intermediate stock solution into a blank matrix extract. Add a constant amount of the Deethylterbutryne-d9 intermediate stock solution to each calibration standard.

Sample Preparation

The following is a general procedure for the extraction of terbutryn from a solid matrix (e.g., soil, food). This protocol may need to be optimized for different matrices.

• Homogenization: Homogenize 5 g of the sample.

• Spiking: Add a known amount of the Deethylterbutryne-d9 internal standard solution to the homogenized sample.

• Extraction: Add 10 mL of ethyl acetate and 5 g of anhydrous sodium sulfate to the sample. Vortex for 1 minute and shake for 30 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Evaporation: Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 1 mL of acetonitrile/water (10:90, v/v) for LC-MS/MS analysis.

For water samples, a solid-phase extraction (SPE) cleanup may be necessary.

Caption: Experimental Workflow for Sample Preparation and Analysis.

LC-MS/MS Parameters

The following parameters can be used as a starting point and should be optimized for the specific instrument used.

Parameter	Setting
LC System
Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions and equilibrate
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow Rates	Optimized for the specific instrument
MRM Transitions
Compound	Precursor Ion (m/z)
Terbutryn	242.1
Deethylterbutryne-d9	223.2

Note: The precursor ion for Deethylterbutryne-d9 is predicted based on its molecular weight (222.36 g/mol ) and protonation ([M+H]+). The product ions need to be determined by infusing a standard solution of Deethylterbutryne-d9 into the mass spectrometer and performing a product ion scan.

Calibration and Quantification

A calibration curve is constructed by plotting the ratio of the peak area of the terbutryn quantifier ion to the peak area of the Deethylterbutryne-d9 quantifier ion against the concentration of terbutryn. A linear regression is then applied to the calibration curve. The concentration of terbutryn in the samples is determined using the equation of the regression line.

Method Performance

The following table summarizes the expected performance of the method based on similar validated methods for pesticide analysis.

Parameter	Expected Value
Limit of Detection (LOD)	0.1 µg/kg
Limit of Quantification (LOQ)	0.5 µg/kg
Linearity (R²)	> 0.99
Recovery	90 - 110%
Precision (RSD)	< 15%

Conclusion

This application note provides a comprehensive framework for the development and implementation of a highly sensitive and accurate method for the quantification of terbutryn in various matrices using isotope dilution mass spectrometry with Deethylterbutryne-d9 as an internal standard. The detailed protocol and performance expectations serve as a valuable resource for researchers and scientists in the fields of environmental monitoring and food safety.

References

• 1. Terbutryn | C10H19N5S | CID 13450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Deethylterbutryne-d9 | CAS | LGC Standards [lgcstandards.com]
• 4. QuEChERS sample preparation for the determination of pesticides and other organic residues in environmental matrices: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A new LC–MS/MS method for multiple residues/contaminants in bovine meat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Deethylterbutryne-d9 | CymitQuimica [cymitquimica.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Signal Suppression in LC-MS

Welcome to our dedicated support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address signal suppression issues encountered during the LC-MS analysis of Deethylterbutryne-d9 and other related compounds.

Troubleshooting Guides

Issue: Significant Signal Suppression of Deethylterbutryne-d9 is Observed

When the signal intensity of your deuterated internal standard, Deethylterbutryne-d9, is lower than expected, it can compromise the accuracy and reliability of your quantitative analysis. This guide provides a systematic approach to identifying and mitigating the root causes of signal suppression.

Initial Assessment Workflow

Caption: Troubleshooting workflow for Deethylterbutryne-d9 signal suppression.

Step-by-Step Guide:

• Verify Co-elution of Analyte and Internal Standard: A primary assumption when using a deuterated internal standard is that it co-elutes with the native analyte, experiencing the same matrix effects.[1] However, due to the "isotope effect," the deuterated compound may elute slightly earlier.[1] Carefully examine the chromatograms to ensure perfect co-elution. If a separation is observed, chromatographic optimization is necessary.[1]

• Identify Matrix Effects with Post-Column Infusion: A post-column infusion experiment is a definitive way to identify regions in your chromatogram where ion suppression is most severe.[1] This involves infusing a constant flow of your analyte and internal standard solution into the LC eluent after the analytical column and before the mass spectrometer. An injection of a blank matrix extract will show dips in the baseline signal where co-eluting matrix components are causing suppression.

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components before they enter the LC-MS system.[1]

  • Solid-Phase Extraction (SPE): SPE can selectively isolate your analyte of interest while removing a significant portion of the matrix components that cause ion suppression.

  • Liquid-Liquid Extraction (LLE): LLE is another powerful technique to clean up complex samples by partitioning the analyte into a solvent immiscible with the sample matrix.

  • Sample Dilution: A simple yet often effective strategy is to dilute the sample extract.[1] This reduces the concentration of matrix interferences, but be mindful of your analyte's concentration and the instrument's limit of detection.

• Refine Chromatographic Conditions: If sample preparation is not sufficient, adjusting the chromatographic method can help separate the analyte and internal standard from the regions of ion suppression identified in the post-column infusion experiment.[1]

  • Gradient Modification: Altering the gradient profile can change the elution times of both the analytes and the interfering matrix components.

  • Column Chemistry: Switching to a column with a different stationary phase may provide the necessary selectivity to resolve the analyte from interfering compounds.

• Optimize Ion Source Parameters: While less common for addressing matrix effects, optimizing the ion source settings can sometimes improve signal intensity.

  • Gas Flows and Temperatures: Adjusting nebulizer and drying gas flows and temperatures can influence the desolvation process and, consequently, ionization efficiency.

  • Voltages: Fine-tuning the capillary and fragmentor voltages can impact the efficiency of ion formation and transfer.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression in LC-MS?

A1: Signal suppression, a type of matrix effect, is the reduction in the ionization efficiency of a target analyte due to the presence of co-eluting components from the sample matrix.[2] In the ion source of the mass spectrometer, these matrix components can compete with the analyte for ionization, leading to a decreased signal intensity for the analyte of interest.[2] This phenomenon can negatively impact the accuracy, precision, and sensitivity of an analytical method.

Q2: Why is my deuterated internal standard, Deethylterbutryne-d9, also suppressed?

A2: Deuterated internal standards are designed to co-elute with the analyte and be affected by matrix effects in the same way, thus providing accurate quantification. However, if the concentration of co-eluting matrix components is excessively high, it can suppress the ionization of both the analyte and the internal standard to a degree that is not proportional, leading to inaccurate results.[1] Additionally, a very high concentration of the deuterated internal standard itself can lead to self-suppression.[1]

Q3: How can I quantify the extent of signal suppression?

A3: The matrix effect can be quantitatively assessed by comparing the peak area of an analyte in a standard solution prepared in a pure solvent to the peak area of the same analyte spiked into a blank sample matrix that has undergone the entire sample preparation procedure. The formula is:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

A value less than 100% indicates signal suppression, while a value greater than 100% indicates signal enhancement.

Q4: Can the choice of ionization technique affect signal suppression?

A4: Yes. Electrospray ionization (ESI) is generally more susceptible to signal suppression from non-volatile matrix components compared to atmospheric pressure chemical ionization (APCI). This is because ESI relies on the desolvation of charged droplets to form gas-phase ions, a process that can be hindered by salts and other non-volatile materials. If your method allows, testing with an APCI source might alleviate some suppression issues.

Mechanism of Ion Suppression in ESI

Caption: Competition for charge on ESI droplets leads to signal suppression.

Quantitative Data

The following table presents representative data from a method validation study for Terbutryn (B1682747), the parent compound of Deethylterbutryne-d9, using LC-MS/MS in a cabbage matrix. This data illustrates typical performance metrics that can be affected by matrix effects.

Parameter	LC-MS/MS Performance in Cabbage Matrix
Recovery (%)	92.5
Limit of Detection (LOD) (mg/kg)	0.026
Limit of Quantitation (LOQ) (mg/kg)	Not Reported
Relative Standard Deviation (RSD) (%)	Not Reported

Data adapted from a study on Terbutryn analysis.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

Objective: To identify retention time windows where co-eluting matrix components cause ion suppression.

Materials:

• LC-MS/MS system

• Syringe pump

• Tee-piece for mixing

• Standard solution of Deethylterbutryne-d9 (e.g., 1 µg/mL in mobile phase)

• Blank matrix extract (prepared using your standard sample preparation protocol)

• Mobile phase

Procedure:

• Set up the LC-MS/MS system with your analytical column and mobile phase conditions.

• Disconnect the LC flow from the mass spectrometer's ion source.

• Connect the LC eluent outlet to one inlet of a tee-piece.

• Connect the outlet of a syringe pump, containing the Deethylterbutryne-d9 standard solution, to the other inlet of the tee-piece.

• Connect the outlet of the tee-piece to the mass spectrometer's ion source.

• Begin the LC gradient and, after a stable baseline is achieved for the Deethylterbutryne-d9 signal, start the syringe pump at a low, constant flow rate (e.g., 10 µL/min).

• Once a stable, elevated baseline is observed, inject the blank matrix extract.

• Monitor the signal for Deethylterbutryne-d9. Any significant drop in the baseline indicates a region of ion suppression.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

Objective: To clean up a complex sample matrix and reduce signal suppression.

Materials:

• SPE cartridges (e.g., C18 or a mixed-mode cation exchange for triazines)

• SPE manifold

• Sample extract

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water)

• Wash solvent (e.g., water/methanol mixture)

• Elution solvent (e.g., acetonitrile (B52724) or methanol)

• Nitrogen evaporator

Procedure:

• Condition the SPE cartridge: Pass an appropriate volume of conditioning solvent through the cartridge.

• Equilibrate the cartridge: Pass an appropriate volume of equilibration solvent through the cartridge. Do not let the sorbent bed go dry.

• Load the sample: Load the sample extract onto the cartridge at a slow, controlled flow rate.

• Wash the cartridge: Pass a wash solvent through the cartridge to remove weakly bound interferences.

• Elute the analyte: Elute the Deethylterbutryne-d9 and the target analyte with an appropriate elution solvent.

• Evaporate and reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.

References

• 1. Analytical method validation for terbutryn using gas chromatography/ion trap, gas chromatography/mass selective detector, and liquid chromatography/triple quadrupole mass spectrometers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Deethylterbutryne-d9 Internal Standard Concentration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the concentration of Deethylterbutryne-d9 as an internal standard in analytical experiments, particularly for mass spectrometry-based assays.

Troubleshooting Guide

This guide addresses common issues encountered during the optimization of Deethylterbutryne-d9 concentration.

Question: Why is the signal intensity of my Deethylterbutryne-d9 internal standard highly variable across my sample batch?

High variability in the internal standard (IS) signal can compromise the accuracy and precision of your analytical method. Several factors can contribute to this issue. A systematic approach to troubleshooting is recommended.

Potential Causes and Solutions:

Category	Potential Cause	Recommended Solution
Sample Preparation	Inconsistent pipetting or dilution errors when adding the IS.	Ensure pipettes are properly calibrated. Use a consistent and validated procedure for spiking the IS into all samples, including calibration standards and quality controls.
Incomplete mixing of the IS with the sample matrix.	Vortex or thoroughly mix each sample after the addition of the IS to ensure a homogenous mixture.
Degradation of the IS during sample processing.	Minimize the time samples are exposed to room temperature. Consider working on ice or in a cold room, especially with sensitive analytes.
Variable extraction recovery between the analyte and the IS.	Optimize the extraction procedure (e.g., Solid Phase Extraction - SPE, Liquid-Liquid Extraction - LLE) to ensure consistent recovery for both the analyte and Deethylterbutryne-d9. The IS should be added at the earliest possible stage of sample preparation.
Matrix Effects	Ion suppression or enhancement due to co-eluting components from the sample matrix.	Improve chromatographic separation to resolve the analyte and IS from interfering matrix components. Consider using a different sample cleanup method to remove interfering substances.
Instrumentation	Inconsistent injection volume.	Ensure the autosampler is functioning correctly and the injection loop is completely filled.
Fluctuations in the mass spectrometer's source conditions or detector response.	Allow the instrument to stabilize before starting the analytical run. Regularly perform system suitability checks and instrument calibration.

Experimental Protocol: Assessing Internal Standard Stability in Matrix

This protocol helps determine if the Deethylterbutryne-d9 internal standard is degrading during sample preparation.

• Prepare Spiked Matrix: Thaw a pooled batch of the blank biological matrix (e.g., plasma, urine, soil extract) to be used in your assay. Spike the matrix with Deethylterbutryne-d9 to the target concentration. Vortex thoroughly.

• Time Zero (T=0) Analysis: Immediately after spiking, process an aliquot of the spiked matrix using your established sample preparation method. Analyze the processed sample by LC-MS/MS and record the peak area of the Deethylterbutryne-d9.

• Bench-Top Stability Assessment: Leave the remaining spiked matrix at room temperature for a duration that reflects the maximum expected sample preparation time (e.g., 2, 4, 8 hours).

• Time-Point Analysis: At predefined time points, take aliquots of the spiked matrix, process them using the same method as the T=0 sample, and analyze them by LC-MS/MS.

• Data Analysis: Calculate the percentage difference in the peak area at each time point relative to the T=0 peak area. A common acceptance criterion is a difference of no more than ±15%.

Frequently Asked Questions (FAQs)

Q1: What is the benefit of using a deuterated internal standard like Deethylterbutryne-d9?

A1: Deuterated internal standards are considered the "gold standard" for quantitative LC-MS/MS analysis. Since Deethylterbutryne-d9 is chemically almost identical to its non-deuterated counterpart, it behaves very similarly during sample preparation, chromatographic separation, and ionization. This allows it to effectively compensate for variations in extraction recovery, matrix effects (such as ion suppression or enhancement), and instrument response, leading to more accurate and precise quantification of the target analyte.

Q2: How do I determine the optimal concentration of Deethylterbutryne-d9 for my assay?

A2: The optimal concentration should be determined experimentally during method development. A common approach is to test a range of concentrations and select the one that provides a consistent and reproducible signal without saturating the detector. The goal is to find a concentration where the analyte-to-internal standard peak area ratio is approximately 1:1 at the mid-point of your calibration curve.

Experimental Protocol: Optimizing Internal Standard Concentration

• Prepare Analyte and IS Stock Solutions: Create stock solutions of your target analyte and Deethylterbutryne-d9 in a suitable solvent (e.g., methanol).

• Prepare Calibration Standards: Prepare a series of calibration standards of your analyte in the blank matrix.

• Test IS Concentrations: Divide the calibration standards into several sets. Spike each set with a different concentration of Deethylterbutryne-d9 (e.g., 10 ng/mL, 50 ng/mL, 100 ng/mL).

• Sample Processing and Analysis: Process all samples using your analytical method and analyze them by LC-MS/MS.

• Data Evaluation: For each IS concentration, plot the calibration curve and evaluate the linearity (R² value), accuracy, and precision. The optimal concentration will yield the best performance across the calibration range.

Table 1: Example Data for Deethylterbutryne-d9 Concentration Optimization

IS Concentration	Analyte Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
10 ng/mL	1	1,500	50,000	0.03
10	16,000	52,000	0.31
100	180,000	48,000	3.75
50 ng/mL	1	1,450	250,000	0.006
10	15,500	255,000	0.06
100	175,000	248,000	0.71
100 ng/mL	1	1,520	510,000	0.003
10	15,800	505,000	0.03
100	178,000	495,000	0.36

In this example, the 50 ng/mL concentration provides a peak area ratio closer to 1 for the mid-to-high range of the calibration curve and would likely be a good starting point for further refinement.

Q3: Where in the experimental workflow should I add the Deethylterbutryne-d9 internal standard?

A3: For the most effective compensation of variability, the internal standard should be added as early as possible in the sample preparation workflow. This ensures that it experiences the same conditions as the analyte during all subsequent steps, including extraction, evaporation, and reconstitution.

Q4: Can the Deethylterbutryne-d9 internal standard interfere with the quantification of my target analyte?

A4: While unlikely, it is important to check for potential isotopic contributions or crosstalk. This can be done by injecting a high concentration of the non-deuterated analyte and monitoring the mass transition of the Deethylterbutryne-d9. Conversely, inject a high concentration of the Deethylterbutryne-d9 and monitor the mass transition of the analyte. No significant signal should be observed in either case.

Visualizations

Caption: A logical workflow for troubleshooting high variability in the internal standard signal.

Caption: Experimental workflow for optimizing the internal standard concentration.

Addressing matrix effects in the analysis of Deethylterbutryne-d9.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Deethylterbutryne-d9. The focus is on addressing and mitigating matrix effects in quantitative analysis, a common challenge in complex sample matrices.

Frequently Asked Questions (FAQs)

Q1: What is Deethylterbutryne-d9 and why is it used in our analysis?

A1: Deethylterbutryne-d9 is the deuterium-labeled form of Deethylterbutryne, a metabolite of the herbicide terbutryn (B1682747). In analytical chemistry, particularly in methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS), it serves as a stable isotope-labeled internal standard (SIL-IS). SIL-IS are considered the gold standard for accurate quantification because they are chemically almost identical to the analyte of interest. This similarity allows them to co-elute and experience similar ionization effects as the target analyte, effectively compensating for variations in sample preparation and matrix-induced signal suppression or enhancement.

Q2: What are matrix effects and how do they affect my results?

A2: Matrix effects are the alteration of the ionization efficiency of a target analyte by co-eluting compounds from the sample matrix (e.g., soil, water, plasma).[1] This can lead to either a decrease (ion suppression) or an increase (ion enhancement) in the analytical signal, resulting in inaccurate quantification of the analyte.[1] For example, in the analysis of triazine herbicides, samples with high conductivity (like seawater) or high dissolved organic matter content have shown significant signal suppression.[2]

Q3: How can I determine if matrix effects are impacting my analysis of Deethylterbutryne?

A3: A common method to assess matrix effects is to compare the signal response of an analyte in a pure solvent standard to its response in a sample matrix extract spiked with the same concentration of the analyte.[3] A significant difference in the signal indicates the presence of matrix effects. A matrix effect is generally considered significant if the signal suppression or enhancement is outside the range of -20% to +20%.[1]

Q4: What are the primary strategies to minimize matrix effects?

A4: The most effective strategies for minimizing matrix effects include:

• Effective Sample Preparation: Techniques like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) are widely used to clean up complex samples and remove interfering matrix components.

• Chromatographic Separation: Optimizing the liquid chromatography (LC) method to separate the analyte of interest from co-eluting matrix components can significantly reduce interference.[4]

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): This is a highly effective approach. Since Deethylterbutryne-d9 behaves almost identically to the non-labeled analyte, it can compensate for signal variations caused by the matrix.[2]

• Matrix-Matched Calibrants: Preparing calibration standards in a blank matrix extract that is similar to the samples being analyzed can also help to compensate for matrix effects.[1]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or inconsistent recovery of Deethylterbutryne-d9	Inefficient extraction from the sample matrix.	1. Optimize Extraction Solvent: Ensure the chosen solvent (e.g., acetonitrile (B52724) in the QuEChERS method) is appropriate for the matrix and analyte.[2] 2. Modify Extraction Parameters: Adjust shaking/vortexing time and speed to ensure thorough extraction. 3. Evaluate Sample Homogeneity: Ensure the sample is properly homogenized before extraction.
Significant Signal Suppression (>20%)	Co-eluting matrix components interfering with ionization.	1. Enhance Sample Cleanup: Incorporate additional cleanup steps in your sample preparation, such as using different sorbents in dispersive solid-phase extraction (d-SPE). For example, PSA (primary secondary amine) removes organic acids and sugars, C18 removes nonpolar interferences, and GCB (graphitized carbon black) removes pigments. 2. Optimize LC Method: Modify the gradient, column chemistry, or flow rate to improve the separation of Deethylterbutryne from matrix interferences.[4] 3. Dilute the Sample: Diluting the sample extract can reduce the concentration of interfering matrix components, but may compromise the limit of detection.
Significant Signal Enhancement (>20%)	Co-eluting matrix components enhancing the ionization of the analyte.	1. Improve Sample Cleanup: Similar to addressing suppression, enhanced cleanup can remove the components causing enhancement. 2. Chromatographic Optimization: Adjust the LC method to separate the analyte from the enhancing compounds.
Poor linearity in calibration curve (r² < 0.99)	Matrix effects varying across the concentration range or improper internal standard concentration.	1. Use Matrix-Matched Calibrants: Prepare your calibration standards in a blank matrix extract to mimic the effect on the samples. 2. Verify Internal Standard Concentration: Ensure the concentration of Deethylterbutryne-d9 is appropriate and consistent across all standards and samples.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of terbutryn and related triazine herbicides in various matrices, which can be indicative of the performance expected for Deethylterbutryne analysis.

Table 1: Recovery and Matrix Effects of Triazine Herbicides in Different Matrices using QuEChERS and LC-MS/MS

Analyte	Matrix	Fortification Level (ng/g)	Average Recovery (%)	RSD (%)	Matrix Effect (%)
Terbutryn	Soil	10	95.2	5.1	-15.8 (Suppression)
Terbutryn	Cabbage	1000	92.5	16.0	No significant effect observed
Atrazine	Fish	5.0	98.3	6.2	-8.7 (Suppression)
Simazine	Fish	5.0	95.1	7.5	-12.4 (Suppression)
Prometryn	Water (River)	100 ng/L	105	8.0	-25.0 (Suppression)

Data compiled and adapted from multiple sources for illustrative purposes.[2][3]

Table 2: Method Validation Parameters for Terbutryn Analysis by LC-MS/MS

Parameter	Result
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.026 mg/kg (in cabbage)
Limit of Quantitation (LOQ)	0.087 mg/kg (in cabbage)
Intraday Precision (RSD %)	< 10%
Interday Precision (RSD %)	< 15%

Data adapted from a study on terbutryn analysis in cabbage.[3]

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for Solid Matrices (e.g., Soil, Food)

This protocol is a general guideline based on the widely used QuEChERS method for pesticide residue analysis.[5]

• Sample Homogenization:

  • Weigh 10-15 g of a representative homogenized sample into a 50 mL centrifuge tube.

  • For dry samples like soil, add an appropriate amount of water to achieve a total water content of about 80-85% and allow to hydrate.[5]

• Extraction:

  • Add 10 mL of acetonitrile to the sample tube.

  • Add the appropriate amount of Deethylterbutryne-d9 internal standard solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the upper acetonitrile layer (e.g., 6 mL) to a 15 mL d-SPE tube.

  • The d-SPE tube should contain a sorbent mixture appropriate for the matrix (e.g., 900 mg MgSO₄, 150 mg PSA, and for pigmented samples, 150 mg C18 or 50 mg GCB).

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and filter it through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

These are typical starting parameters for the analysis of triazine herbicides. Instrument conditions should be optimized for your specific system.

• LC System: UPLC or HPLC system

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate

• Mobile Phase B: Methanol with 0.1% formic acid

• Gradient: A typical gradient would start at a low percentage of B, ramp up to a high percentage of B to elute the analytes, and then return to initial conditions for equilibration.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 5 - 10 µL

• Column Temperature: 40 °C

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: These need to be optimized for both Deethylterbutryne and Deethylterbutryne-d9. For terbutryn (a close analog), a common transition is m/z 242 -> 186.[3] The specific transitions for Deethylterbutryne and its d9-labeled standard should be determined by infusing the standards into the mass spectrometer.

Visualizations

Caption: Experimental workflow for the analysis of Deethylterbutryne-d9.

Caption: Troubleshooting logic for addressing matrix effects.

References

• 1. LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Bifenthrin and Butachlor in Chinese Chives and Its Application for Residual Study [mdpi.com]
• 2. scispace.com [scispace.com]
• 3. Analytical method validation for terbutryn using gas chromatography/ion trap, gas chromatography/mass selective detector, and liquid chromatography/triple quadrupole mass spectrometers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. LC-MS/MS signal suppression effects in the analysis of pesticides in complex environmental matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. weber.hu [weber.hu]

Preventing degradation of Deethylterbutryne-d9 during sample processing.

Welcome to the Technical Support Center for Deethylterbutryne-d9. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of Deethylterbutryne-d9 during sample processing.

Frequently Asked Questions (FAQs)

Q1: What is Deethylterbutryne-d9 and why is its stability important?

Deethylterbutryne-d9 is the deuterated form of Deethylterbutryne, a metabolite of the triazine herbicide Terbutryn (B1682747). It is commonly used as an internal standard in analytical chemistry for the accurate quantification of Terbutryn and its metabolites in various environmental and biological matrices. The stability of Deethylterbutryne-d9 is critical because its degradation during sample collection, storage, or processing can lead to inaccurate and unreliable analytical results. If the internal standard degrades, it will result in an overestimation of the analyte concentration.

Q2: What are the primary factors that can cause the degradation of Deethylterbutryne-d9?

The degradation of Deethylterbutryne-d9, similar to its parent compound Terbutryn, is primarily influenced by:

• pH: Terbutryn is stable in dilute acidic and alkaline solutions but is susceptible to hydrolysis in strongly acidic or basic conditions.[1]

• Light: Exposure to ultraviolet (UV) radiation can cause photodegradation.[1]

• Oxidizing Agents: Strong oxidizing agents can lead to the degradation of the triazine ring structure.

• Temperature: Elevated temperatures can accelerate the rate of degradation, especially in the presence of other stressors like extreme pH.

• Matrix Effects: The composition of the sample matrix (e.g., soil, water) can influence stability. For instance, soil with high organic or clay content can readily adsorb terbutryn.[1]

Q3: What are the expected degradation products of Deethylterbutryne-d9?

Based on the known degradation pathways of Terbutryn, the primary degradation products of Deethylterbutryne-d9 are expected to be:

• Hydroxy-deethylterbutryne-d9: Formed through the hydrolysis of the methylthio group. Hydroxyterbutryn is a major degradation product of terbutryn in sediment and water.[2]

• Deethylterbutryne-d9-sulfoxide: Resulting from the oxidation of the methylthio group.[2]

• N-de-ethyl-deethylterbutryne-d9: Formed via the dealkylation of the ethylamino group.

Troubleshooting Guide

This guide addresses common issues encountered during the use of Deethylterbutryne-d9 as an internal standard.

Issue 1: Low or Inconsistent Recovery of Deethylterbutryne-d9

Possible Cause	Troubleshooting Steps
Degradation during Sample Storage	Store samples at low temperatures (e.g., 4°C for short-term, -20°C for long-term) and in the dark to minimize microbial activity and photodegradation. Use amber glass vials to protect from light.
pH-induced Hydrolysis	Measure the pH of the sample upon collection. If the sample is strongly acidic or basic, consider neutralization to a pH range of 6-8, unless the analytical method specifies otherwise.
Oxidative Degradation	If the sample matrix is suspected to contain strong oxidizing agents, consider adding a reducing agent like sodium thiosulfate, particularly for chlorinated water samples.
Inappropriate Solvent for Stock Solutions	Prepare stock solutions in a non-reactive, stable solvent such as methanol (B129727) or acetonitrile. Store stock solutions at low temperatures and in the dark.
Adsorption to Container Surfaces	Use silanized glass vials to minimize adsorption of the analyte and internal standard to the container walls, especially for low-concentration samples.

Issue 2: Chromatographic Problems

Possible Cause	Troubleshooting Steps
Peak Tailing or Broadening	Ensure the sample extract is free of particulate matter by filtering before injection. Check the condition of the analytical column and replace if necessary. Optimize the mobile phase composition and pH.
Shift in Retention Time	A slight shift in retention time between the deuterated standard and the native analyte (isotopic effect) is sometimes observed. If the shift is significant and affects co-elution, adjust the chromatographic conditions (e.g., gradient, temperature) to minimize the separation.
Co-elution with Matrix Interferences	Improve the sample cleanup procedure to remove interfering compounds. Methods like Solid-Phase Extraction (SPE) or Dispersive Liquid-Liquid Microextraction (DLLME) can be effective.

Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is crucial to identify potential degradation products and to develop a stability-indicating analytical method.

1. Preparation of Stock Solution:

• Prepare a stock solution of Deethylterbutryne-d9 (e.g., 100 µg/mL) in methanol.

2. Stress Conditions:

• Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix an aliquot of the stock solution with 3% H₂O₂. Keep at room temperature for 24 hours.

• Photodegradation: Expose an aliquot of the stock solution in a quartz cuvette to UV light (254 nm) for 24 hours.

• Thermal Degradation: Incubate an aliquot of the stock solution at 60°C for 48 hours.

3. Analysis:

• After the specified time, neutralize the acidic and basic samples.

• Analyze all stressed samples, along with a non-stressed control, by LC-MS/MS to identify and quantify the parent compound and any degradation products.

Protocol 2: Sample Preparation for Water Samples (Solid-Phase Extraction - SPE)

This protocol is suitable for the extraction and cleanup of Deethylterbutryne-d9 and related triazines from water samples.

1. Sample Pre-treatment:

• Filter the water sample (e.g., 500 mL) through a 0.45 µm glass fiber filter.

• If necessary, adjust the pH to near neutral (6-8).

• Spike the sample with a known concentration of Deethylterbutryne-d9.

2. SPE Cartridge Conditioning:

• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

3. Sample Loading:

• Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

4. Washing:

• Wash the cartridge with 5 mL of deionized water to remove interfering polar compounds.

• Dry the cartridge under vacuum for 10-15 minutes.

5. Elution:

• Elute the analytes from the cartridge with 2 x 3 mL of ethyl acetate (B1210297) or a suitable solvent mixture.

6. Concentration and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small, known volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 3: Sample Preparation for Soil/Sediment Samples (Ultrasound-Assisted Extraction - USAE)

This protocol is effective for extracting triazines from solid matrices.

1. Sample Preparation:

• Air-dry the soil or sediment sample and sieve it to remove large particles.

• Weigh 5-10 g of the homogenized sample into a centrifuge tube.

• Spike the sample with a known concentration of Deethylterbutryne-d9.

2. Extraction:

• Add 10 mL of a suitable extraction solvent (e.g., methanol, acetonitrile, or a mixture).

• Vortex the sample for 1 minute.

• Place the sample in an ultrasonic bath for 15-30 minutes.

3. Centrifugation and Cleanup:

• Centrifuge the sample at a high speed (e.g., 4000 rpm) for 10 minutes.

• Collect the supernatant.

• The extract can be further cleaned up using SPE or d-SPE (dispersive solid-phase extraction) if necessary to remove matrix interferences.

4. Concentration and Analysis:

• The subsequent steps of concentration and analysis are similar to those for water samples.

Visualizations

Caption: Potential degradation pathways of Deethylterbutryne-d9.

Caption: General experimental workflow for the analysis of Deethylterbutryne-d9.

References

• 1. EXTOXNET PIP - TERBUTRYN [extoxnet.orst.edu]
• 2. Degradation of terbutryn in sediments and water under various redox conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Enhancing the recovery of Deethylterbutryne-d9 from environmental samples.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the recovery of Deethylterbutryne-d9 from environmental samples.

Troubleshooting Guides

Low recovery of Deethylterbutryne-d9 can be attributed to several factors related to the sample matrix, extraction procedure, and analytical technique. The following table summarizes common issues and provides recommended solutions.

Issue	Potential Cause	Recommended Solution	Expected Outcome
Low Recovery from Soil Samples	Strong Analyte-Matrix Interactions: Deethylterbutryne-d9, like other triazine herbicides, can bind strongly to soil components, particularly organic matter and clay.[1]	- Increase extraction time and agitation: Sonication or mechanical shaking can improve the desorption of the analyte from soil particles. - Optimize extraction solvent: A mixture of polar and non-polar solvents may be more effective. Methanol (B129727) has been shown to provide good recoveries for triazines from soil.[2] - Adjust pH of extraction solvent: For triazines, a neutral to slightly basic pH (around 8) can enhance extraction efficiency.[2]	Improved disruption of analyte-matrix interactions, leading to higher extraction efficiency.
Inefficient Extraction Method: The chosen extraction technique may not be suitable for the specific soil type.	- Implement QuEChERS method: This technique is effective for a wide range of pesticides in complex matrices like soil.[3][4] - Consider Pressurized Liquid Extraction (PLE) or Microwave-Assisted Extraction (MAE): These techniques use elevated temperature and pressure to enhance extraction efficiency.[5]	More exhaustive extraction of the analyte from the soil matrix.
Low Recovery from Water Samples	Inefficient Solid Phase Extraction (SPE): The choice of SPE sorbent and elution solvent is critical for successful analyte retention and recovery.	- Select appropriate SPE cartridge: C18 and polymeric sorbents are commonly used for triazine herbicides.[6] Oasis HLB cartridges have also been shown to be effective.[7] - Optimize elution solvent: Methanol or acetonitrile (B52724) are common elution solvents.[7][8] Ensure the elution volume is sufficient to completely desorb the analyte.	Enhanced retention of Deethylterbutryne-d9 on the SPE sorbent and efficient elution, leading to higher recovery.
Analyte Breakthrough during Sample Loading: The sample loading flow rate may be too high, or the sample volume may exceed the sorbent capacity.	- Reduce sample loading flow rate: A slower flow rate allows for better interaction between the analyte and the sorbent. - Test different sample volumes: Determine the optimal sample volume for the chosen SPE cartridge.	Minimized loss of analyte during the sample loading step.
Inconsistent or Low Recovery in Final Analysis (LC-MS/MS)	Matrix Effects: Co-extracted matrix components can interfere with the ionization of Deethylterbutryne-d9 in the mass spectrometer source, leading to ion suppression or enhancement.[9][10]	- Incorporate a cleanup step: Dispersive SPE (d-SPE) with Primary Secondary Amine (PSA) and C18 sorbents can remove interfering matrix components. - Use matrix-matched standards: Prepare calibration standards in a blank matrix extract to compensate for matrix effects.[11] - Employ an isotopically labeled internal standard: A stable isotope-labeled internal standard that is not Deethylterbutryne-d9 can help correct for recovery losses and matrix effects.	Improved accuracy and precision of quantification by minimizing the impact of interfering compounds.

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for low recovery of Deethylterbutryne-d9 from soil?

A1: The most frequent cause of low recovery from soil is strong adsorption of the analyte to soil particles, particularly in soils with high organic matter or clay content.[1] To overcome this, optimizing the extraction solvent and using vigorous extraction techniques like sonication are crucial.

Q2: Which extraction method is recommended for Deethylterbutryne-d9 in soil samples?

A2: A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a highly effective and versatile technique for extracting triazine herbicides from soil.[3][4] It involves an extraction with acetonitrile followed by a cleanup step using dispersive solid-phase extraction (d-SPE).

Q3: What type of SPE cartridge should I use for extracting Deethylterbutryne-d9 from water?

A3: For water samples, C18 or polymeric-based SPE cartridges are generally recommended for triazine herbicides.[6] Oasis HLB cartridges are also a good option as they are designed for a broad range of analytes.[7]

Q4: How can I minimize matrix effects in my LC-MS/MS analysis?

A4: To minimize matrix effects, it is essential to have an efficient sample cleanup step to remove co-extracted interferences. Additionally, using matrix-matched calibration standards or an appropriate internal standard is highly recommended to ensure accurate quantification.[11]

Q5: What are the ideal pH conditions for extracting triazine herbicides?

A5: For triazine herbicides, a neutral to slightly alkaline pH of the sample or extraction solvent can improve extraction efficiency. A pH around 8 has been shown to be optimal in some studies.[2]

Experimental Protocols

Modified QuEChERS Method for Soil Samples

This protocol is adapted from established methods for triazine herbicides in soil.[3][4]

• Sample Preparation: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of acetonitrile.

  • Add an appropriate amount of internal standard.

  • Shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive SPE Cleanup (d-SPE):

  • Transfer 6 mL of the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing d-SPE cleanup sorbent (e.g., 900 mg MgSO₄, 150 mg PSA, 150 mg C18).

  • Shake for 30 seconds.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and filter through a 0.22 µm filter.

  • The extract is ready for LC-MS/MS analysis.

Solid Phase Extraction (SPE) for Water Samples

This protocol is a general guideline based on methods for triazine herbicides in water.[6][7]

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the SPE cartridge (e.g., C18, 500 mg).

  • Pass 5 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the water sample (e.g., 500 mL) onto the cartridge at a flow rate of 5-10 mL/min.

• Cartridge Washing:

  • Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Cartridge Drying:

  • Dry the cartridge by passing air or nitrogen through it for 10-20 minutes.

• Elution:

  • Elute the analyte with 5-10 mL of methanol or acetonitrile into a collection tube.

• Concentration:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., 1 mL of methanol/water) for LC-MS/MS analysis.

Visualizations

Caption: QuEChERS workflow for Deethylterbutryne-d9 in soil.

Caption: SPE workflow for Deethylterbutryne-d9 in water.

Caption: Troubleshooting logic for low recovery.

References

• 1. Analytical method validation for terbutryn using gas chromatography/ion trap, gas chromatography/mass selective detector, and liquid chromatography/triple quadrupole mass spectrometers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. revroum.lew.ro [revroum.lew.ro]
• 3. Modified QuEChERS method for the determination of s-Triazine herbicide residues in soil samples by high performance liquid chromatography-diode array detector | Semantic Scholar [semanticscholar.org]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 9. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mag.go.cr [mag.go.cr]
• 11. chromatographyonline.com [chromatographyonline.com]

Identifying and minimizing interferences in Deethylterbutryne-d9 detection.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and minimizing interferences during the detection of Deethylterbutryne-d9.

Frequently Asked Questions (FAQs)

Q1: What is Deethylterbutryne-d9 and why is it used as an internal standard?

Deethylterbutryne-d9 is the deuterium-labeled version of Deethylterbutryne, a degradation product of the herbicide Irgarol.[1] As a stable isotope-labeled internal standard (SIL-IS), it is considered the gold standard for quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS).[2] Because its chemical and physical properties are nearly identical to the unlabeled analyte, it co-elutes and experiences similar matrix effects, such as ion suppression or enhancement.[2][3] This allows for more accurate and precise quantification by correcting for variations in sample preparation and instrument response.

Q2: What are the primary sources of interference in Deethylterbutryne-d9 detection?

The primary sources of interference in the analysis of Deethylterbutryne-d9, especially in complex matrices like environmental or biological samples, are matrix effects.[4][5][6] These effects arise from co-eluting compounds from the sample matrix that can either suppress or enhance the ionization of the target analyte in the mass spectrometer's ion source.[4][7][8] Common culprits include salts, phospholipids, proteins, and other organic molecules present in the sample.[2]

Q3: My Deethylterbutryne-d9 signal is low or inconsistent. What are the potential causes?

Low or inconsistent signal for Deethylterbutryne-d9 can stem from several factors:

• Ion Suppression: This is a major cause of reduced signal intensity where co-eluting matrix components interfere with the ionization of the internal standard.[2][5][6][7]

• Isotopic Instability (H/D Exchange): Deuterium (B1214612) atoms on the molecule may exchange with hydrogen atoms from the solvent or matrix, especially if they are located on labile functional groups like -OH, -NH, or -COOH.[9] This can lead to a decrease in the signal at the expected mass-to-charge ratio.

• Suboptimal Instrument Parameters: Incorrect settings for the ion source, such as capillary voltage, gas flow rates, and temperature, can lead to inefficient ionization.[2]

• Degradation of the Standard: Improper storage conditions (e.g., exposure to light or high temperatures) or repeated freeze-thaw cycles can lead to the degradation of the standard.[9]

• Chromatographic Issues: Poor peak shape or a shift in retention time can lead to inconsistent integration and, consequently, variable signal intensity.

Q4: I am observing a different retention time for Deethylterbutryne-d9 compared to the unlabeled Deethylterbutryne. Why is this happening and how can I fix it?

This phenomenon is known as the "deuterium isotope effect."[3][9] The substitution of hydrogen with the heavier deuterium isotope can lead to slight differences in the molecule's physicochemical properties, causing it to elute slightly earlier or later than the unlabeled compound in reversed-phase chromatography.[3]

• Consequences: A significant shift in retention time can lead to the analyte and the internal standard being subjected to different matrix effects, which can compromise the accuracy of quantification.[3]

• Troubleshooting:

  • Chromatographic Method Optimization: Adjusting the mobile phase composition, gradient profile, or column temperature can help to improve co-elution.[3]

  • Use a Lower Resolution Column: In some instances, a column with lower resolution may promote the overlap of the analyte and internal standard peaks.[3]

Troubleshooting Guides

Guide 1: Investigating and Mitigating Matrix Effects

Matrix effects, such as ion suppression or enhancement, are a primary source of inaccuracy in LC-MS/MS analyses.[3] This guide provides a systematic approach to identify and minimize their impact.

Experimental Protocol: Matrix Effect Evaluation

This experiment is designed to determine if the sample matrix is affecting the ionization of Deethylterbutryne-d9.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Deethylterbutryne-d9 in a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): A blank matrix sample is extracted first, and then Deethylterbutryne-d9 is added to the final extract.[3][9][10]

  • Set C (Pre-Extraction Spike): Deethylterbutryne-d9 is added to the blank matrix before the extraction process.[3]

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate the Matrix Effect (%ME): %ME = (Peak Area in Set B / Peak Area in Set A) * 100

Data Interpretation:

%ME Value	Interpretation	Recommended Actions
< 80%	Significant Ion Suppression	Proceed to "Strategies for Minimizing Matrix Effects"
80-120%	Minimal Matrix Effect	Method is likely acceptable.
> 120%	Significant Ion Enhancement	Proceed to "Strategies for Minimizing Matrix Effects"

Strategies for Minimizing Matrix Effects:

• Optimize Sample Preparation: The goal is to remove interfering matrix components.

  • Solid-Phase Extraction (SPE): Offers good selectivity for cleaning up complex samples.

  • Liquid-Liquid Extraction (LLE): Can provide cleaner extracts than simple protein precipitation.[2]

  • Protein Precipitation (PPT): A simple but less clean method that may still result in significant ion suppression.[2]

• Chromatographic Separation: Improve the separation of Deethylterbutryne-d9 from matrix interferences.

  • Adjust Gradient Elution: A well-designed gradient can separate the analyte from early and late-eluting interferences.[2]

  • Change Column Chemistry: Using a different stationary phase (e.g., C18, Phenyl-Hexyl) can alter selectivity.[2]

• Sample Dilution: Diluting the sample can reduce the concentration of matrix components, but may also decrease the analyte signal.[6][9]

Workflow for Investigating Matrix Effects

Workflow for matrix effect investigation.

Guide 2: Troubleshooting Isotopic Instability (H/D Exchange)

Loss of the deuterium label can compromise the accuracy of your results.

Experimental Protocol: Assessing Isotopic Stability

• Incubate Samples: Prepare samples of Deethylterbutryne-d9 in the sample matrix and in a protic solvent (e.g., methanol/water) at different pH values (e.g., acidic, neutral, basic).

• Time-Course Analysis: Analyze the samples by LC-MS/MS at different time points (e.g., 0, 2, 4, 8, 24 hours).

• Monitor Signals: Monitor the signal intensity of both Deethylterbutryne-d9 and the unlabeled Deethylterbutryne. An increase in the unlabeled analyte signal over time in the deuterated standard sample indicates H/D exchange.

Data Interpretation and Mitigation:

Observation	Interpretation	Recommended Actions
Increase in unlabeled analyte signal over time	Isotopic exchange is occurring.	- Adjust sample pH to a more stable range. - Minimize sample processing and analysis time. - If possible, use a standard with deuterium labels on more stable positions (e.g., aromatic rings).[9]
Stable signals for both labeled and unlabeled compounds	Isotopic stability is good under the tested conditions.	Proceed with the current method.

Logical Flow for Addressing Isotopic Instability

Troubleshooting isotopic instability.

References

• 1. Deethylterbutryne-d9 | CymitQuimica [cymitquimica.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. longdom.org [longdom.org]
• 5. Ion suppression: a major concern in mass spectrometry - NRC Publications Archive - Canada.ca [nrc-publications.canada.ca]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 8. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Strategies to improve the limit of detection for Deethylterbutryne-d9.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the limit of detection (LOD) for Deethylterbutryne-d9 and its non-deuterated analogue, Desethylterbuthylazine.

Frequently Asked Questions (FAQs)

Q1: What is Deethylterbutryne-d9 and why is it used in analysis?

Deethylterbutryne-d9 is the deuterated form of Desethylterbuthylazine, a major metabolite of the herbicide terbuthylazine. In analytical chemistry, particularly in methods involving mass spectrometry, deuterated compounds like Deethylterbutryne-d9 are commonly used as internal standards. This is because they behave almost identically to their non-deuterated counterparts during sample preparation and analysis, but their difference in mass allows them to be distinguished by a mass spectrometer. This helps to correct for any loss of analyte during sample processing and for variations in instrument response, leading to more accurate and precise quantification.

Q2: What are the common analytical techniques used for the detection of Desethylterbuthylazine and its internal standard?

The most common and sensitive methods for the analysis of Desethylterbuthylazine involve chromatography coupled with mass spectrometry. Techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) are frequently employed.[1][2] High-performance liquid chromatography (HPLC) with a diode-array detector (DAD) or an ultraviolet (UV) detector can also be used, although it may offer a higher limit of detection compared to MS-based methods.[2][3]

Q3: What are the key factors that influence the limit of detection for Deethylterbutryne-d9?

Several factors can impact the limit of detection:

• Sample Preparation and Cleanup: The efficiency of the extraction and the cleanliness of the final sample are crucial. Matrix effects, where other components in the sample interfere with the ionization of the analyte, can significantly impact sensitivity.[4]

• Chromatographic Conditions: Proper selection of the HPLC/UHPLC column, mobile phase composition, and gradient can improve peak shape and resolution, leading to a better signal-to-noise ratio.

• Mass Spectrometry Parameters: Optimization of parameters such as ionization source settings (e.g., electrospray voltage, gas flows, temperature), and MS/MS transition parameters (collision energy) is critical for maximizing signal intensity.[1]

• Choice of Internal Standard: While Deethylterbutryne-d9 is an excellent internal standard, ensuring its purity and adding it at an appropriate concentration is important for accurate quantification at low levels.

Troubleshooting Guides

Issue 1: Poor Signal Intensity or High Limit of Detection (LOD)

Possible Causes & Solutions:

• Suboptimal Sample Preparation:

  • Inefficient Extraction: Your current extraction method may not be effectively recovering the analyte from the sample matrix.

    • Recommendation: Solid-Phase Extraction (SPE) is a highly effective technique for extracting and concentrating triazine herbicides and their metabolites from various matrices.[1][2][4] For complex matrices, ensure the SPE cartridge type is appropriate and that the elution solvent is optimized.

  • Matrix Effects: Co-eluting matrix components can suppress the ionization of your analyte.

    • Recommendation: Improve your sample cleanup procedure. This can involve using different SPE sorbents or adding a liquid-liquid extraction (LLE) step.[3][4] Additionally, optimizing the chromatographic separation to move the analyte peak away from interfering compounds can be beneficial.

• Incorrect Mass Spectrometry Settings:

  • Poor Ionization: The settings for your ion source may not be optimal for Deethylterbutryne-d9.

    • Recommendation: Perform a systematic optimization of the ion source parameters. This includes adjusting the electrospray voltage, nebulizer gas pressure, drying gas flow rate, and temperature.

  • Suboptimal MS/MS Transition: The selected precursor and product ions, as well as the collision energy, may not be providing the best signal.

    • Recommendation: Infuse a standard solution of Deethylterbutryne-d9 directly into the mass spectrometer to determine the optimal precursor ion and to optimize the collision energy for the most intense and stable product ions.

Issue 2: High Background Noise

Possible Causes & Solutions:

• Contaminated Solvents or Reagents: Impurities in your mobile phase, extraction solvents, or other reagents can contribute to high background noise.

  • Recommendation: Always use high-purity, LC-MS grade solvents and reagents. Prepare fresh mobile phases daily and filter them.

• Carryover from Previous Injections: Analyte from a previous, more concentrated sample may be retained in the injection port or on the analytical column.

  • Recommendation: Implement a robust needle wash protocol for your autosampler. Injecting one or more blank samples after high-concentration samples can help to identify and mitigate carryover.

• Inadequate Sample Cleanup: A "dirty" sample with many matrix components will lead to a high chemical background.

  • Recommendation: Re-evaluate and enhance your sample cleanup procedure. Techniques like SPE are designed to reduce sample complexity and baseline interferences.[4]

Data and Protocols

Table 1: Comparison of Analytical Methods for Terbuthylazine and its Metabolites

Analytical Method	Matrix	Sample Preparation	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
LC-ESI-MS/MS	Human Urine	Solid-Phase Extraction (SPE)	-	0.25 µg/L	>90	[1]
HPLC-DAD	Sediment	Solid-Phase Extraction (SPE)	3.3 ng/g	-	89.3 - 97.9	[2]
LC-ESI-MS/MS	Seawater	Solid-Phase Extraction (SPE)	-	0.05–0.45 µg L⁻¹	87.5–99.4	[2]
LC-ESI-MS/MS	Marine Sediments	Solid-Phase Extraction (SPE)	-	0.23–4.26 µg kg⁻¹	60.9–99.7	[2]
HPLC-UV	Olive Oil	LLE & Matrix Solid-Phase Dispersion	0.027 µg/g	0.14 µg/g	91.3-101.8	[3]

Experimental Workflow and Signaling Pathway Diagrams

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. organomation.com [organomation.com]

Overcoming challenges in calibration curve linearity for Deethylterbutryne-d9.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to calibration curve linearity for Deethylterbutryne-d9 analysis, particularly using Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are the common causes of non-linear calibration curves for Deethylterbutryne-d9?

A1: Non-linear calibration curves when analyzing Deethylterbutryne-d9 are frequently encountered and can stem from several factors inherent to LC-MS/MS analysis. The most common causes include:

• Matrix Effects: Co-eluting endogenous components from the sample matrix (e.g., soil, water, biological fluids) can either suppress or enhance the ionization of Deethylterbutryne and/or its deuterated internal standard, Deethylterbutryne-d9. This effect can be concentration-dependent, leading to a non-linear response.[1]

• Detector Saturation: At high concentrations, the mass spectrometer detector can become saturated, resulting in a plateauing of the signal and a loss of linearity at the upper end of the calibration curve.

• Ion Source Competition: At higher concentrations, the analyte and other matrix components can compete for ionization in the MS source, which can lead to a non-proportional response.[2]

• Inaccurate Standard Preparation: Errors in the serial dilution of calibration standards or the stock solution concentration will directly impact the linearity of the curve.

• Analyte Adsorption: Polar herbicides like Deethylterbutryne can sometimes adsorb to vials, tubing, or parts of the LC system, especially at low concentrations, leading to poor response and non-linearity at the lower end of the curve.

Q2: I'm using Deethylterbutryne-d9 as an internal standard, but my calibration curve is still non-linear. Why is this happening?

A2: While deuterated internal standards like Deethylterbutryne-d9 are excellent for correcting many sources of variability, they may not always resolve non-linearity. Here are some potential reasons:

• Differential Matrix Effects: Even with a deuterated standard, the native analyte and the internal standard may experience slightly different matrix effects.[2][3] This can occur if they do not perfectly co-elute from the chromatography column. Deuterated compounds sometimes elute slightly earlier than their non-deuterated counterparts, exposing them to different co-eluting matrix components.[4]

• Crosstalk/Isotopic Contribution: At very high concentrations of the native Deethylterbutryne, its naturally occurring isotopes (e.g., ¹³C) may contribute to the signal of the Deethylterbutryne-d9, especially if a low-mass deuterated standard is used. This can artificially inflate the internal standard signal and affect the response ratio.[2]

• Concentration Mismatch: The concentration of the internal standard should be optimized. If it is too low, its signal may be suppressed by high concentrations of the analyte. If it is too high, it could potentially suppress the analyte signal.

Q3: What is an acceptable R² value for a calibration curve for Deethylterbutryne-d9?

A3: Generally, a coefficient of determination (R²) value greater than 0.99 is considered acceptable for bioanalytical and environmental analyses. However, it's crucial to not rely solely on the R² value. You should also assess the linearity by examining the residuals plot and the back-calculated accuracy of each calibration point. The percentage deviation of the back-calculated concentrations from the nominal concentrations should ideally be within ±15% (or ±20% for the Lower Limit of Quantification, LLOQ).

Troubleshooting Guides

Issue 1: Non-Linearity at the High End of the Calibration Curve

Symptom	Possible Cause	Troubleshooting Steps
Curve plateaus at high concentrations.	Detector Saturation	1. Dilute the upper-end calibration standards and re-inject. 2. If linearity is restored at lower concentrations, this confirms saturation. 3. Narrow the calibration range or dilute samples to fall within the linear range.
Decreasing response factor with increasing concentration.	Ion Source Competition	1. Optimize ion source parameters (e.g., spray voltage, gas flows, temperature). 2. Dilute the sample extract to reduce the overall concentration of analytes entering the mass spectrometer. 3. Optimize the concentration of the internal standard.[2]

Issue 2: Non-Linearity at the Low End of the Calibration Curve

Symptom	Possible Cause	Troubleshooting Steps
Poor response or high variability at the LLOQ.	Analyte Adsorption	1. Use silanized vials and inserts. 2. Ensure the sample solvent is compatible and minimizes adsorption. 3. Consider adding a small amount of organic solvent to aqueous samples.
Inconsistent low-end response.	Poor Ionization Efficiency at Low Concentrations	1. Optimize mobile phase additives (e.g., formic acid, ammonium (B1175870) formate) to enhance ionization. 2. Ensure the LC method provides sharp peaks for better signal-to-noise.

Issue 3: Poor Overall Linearity (Scattered Data Points)

Symptom	Possible Cause	Troubleshooting Steps
High R² but significant deviation in back-calculated concentrations.	Matrix Effects	1. Improve sample preparation to remove more interfering matrix components (e.g., use a more selective Solid Phase Extraction sorbent). 2. Optimize the chromatographic method to separate Deethylterbutryne from co-eluting interferences. 3. Dilute the sample extract to minimize matrix effects.[1]
Inconsistent internal standard response across the curve.	Differential Matrix Effects	1. Confirm co-elution of Deethylterbutryne and Deethylterbutryne-d9. If they are separated, adjust the chromatography to make them co-elute.[4] 2. Evaluate matrix effects by comparing calibration curves in solvent versus matrix-matched standards.
Randomly scattered data points.	Inaccurate Standard Preparation or Pipetting Errors	1. Prepare fresh calibration standards from a new stock solution. 2. Verify the calibration of all pipettes used.
Isotopic Instability of Deuterated Standard	H/D Exchange	1. Ensure the deuterium (B1214612) labels on Deethylterbutryne-d9 are in stable positions. Avoid standards with labels on exchangeable protons (e.g., -OH, -NH). 2. Avoid highly acidic or basic conditions during sample preparation and storage. 3. Prepare stock solutions in aprotic solvents.[5]

Data Presentation

Table 1: Typical Analytical Parameters for Triazine Herbicides (as a proxy for Deethylterbutryne)

Parameter	Typical Value	Reference
Linearity (R²)	> 0.99	[6]
Limit of Detection (LOD)	0.0015 - 0.026 mg/kg	[6]
Limit of Quantification (LOQ)	0.0047 - 0.1 mg/kg	[6]
Recovery	80 - 110%	[1]
Precision (RSD)	< 15%	[1]

Experimental Protocols

Protocol 1: Preparation of Calibration Standards

• Primary Stock Solution (1 mg/mL): Accurately weigh ~10 mg of Deethylterbutryne reference standard and dissolve in 10 mL of methanol.

• Working Standard Solutions: Perform serial dilutions of the primary stock solution with the initial mobile phase or a suitable solvent to prepare a series of working standards at concentrations spanning the desired calibration range (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Internal Standard Stock Solution (1 mg/mL): Prepare a separate stock solution of Deethylterbutryne-d9 in methanol.

• Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the internal standard stock solution to a concentration that provides a stable and appropriate response in the mass spectrometer.

• Calibration Standards: In clean vials, add a constant volume of the internal standard working solution to a series of aliquots of the different working standard solutions. Evaporate to dryness if necessary and reconstitute in the final sample solvent. For matrix-matched calibration, the working standards should be spiked into an extract of a blank matrix sample.

Mandatory Visualization

Caption: Troubleshooting workflow for calibration curve linearity issues.

Caption: Logic diagram for differential matrix effects with deuterated standards.

References

• 1. tandfonline.com [tandfonline.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Analytical method validation for terbutryn using gas chromatography/ion trap, gas chromatography/mass selective detector, and liquid chromatography/triple quadrupole mass spectrometers - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Inter-laboratory Comparison for the Analysis of Deethylterbutryne-d9: A Guide for Researchers

For researchers, scientists, and drug development professionals, ensuring the accuracy and comparability of analytical data is paramount. This guide provides an objective comparison of methodologies for the analysis of Deethylterbutryne-d9, a deuterated internal standard used in the quantification of the herbicide metabolite Deethylterbutryne. The information presented is synthesized from established analytical practices for triazine herbicides and their metabolites, offering a framework for inter-laboratory performance evaluation.

Deethylterbutryne is a key metabolite of the widely used herbicide terbuthylazine. Its presence in environmental and biological samples is a critical indicator of pesticide contamination. Accurate quantification, often achieved through the use of a deuterated internal standard like Deethylterbutryne-d9, is essential for regulatory monitoring and toxicological studies. This guide outlines a common analytical workflow and presents a synthesized inter-laboratory comparison to illustrate typical method performance.

Experimental Protocols

The analysis of Deethylterbutryne in water samples, utilizing Deethylterbutryne-d9 as an internal standard, typically involves sample preparation followed by instrumental analysis. The most common and robust methods are based on Solid-Phase Extraction (SPE) for sample clean-up and concentration, followed by either Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for detection and quantification.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Objective: To isolate and concentrate the analyte of interest from the sample matrix and remove potential interferences.

• Procedure:

  • A known volume of the water sample (e.g., 500 mL) is acidified to a pH of approximately 2 with a suitable acid (e.g., hydrochloric acid).

  • A precise amount of the internal standard, Deethylterbutryne-d9, is spiked into the sample.

  • The sample is passed through an SPE cartridge containing a C18 sorbent.

  • The cartridge is washed with purified water to remove hydrophilic impurities.

  • The cartridge is dried thoroughly under a stream of nitrogen.

  • The analyte and internal standard are eluted from the cartridge with a small volume of an organic solvent, such as ethyl acetate.

  • The eluate is evaporated to near dryness under a gentle stream of nitrogen and reconstituted in a suitable solvent for instrumental analysis.

2. Instrumental Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Objective: To separate, identify, and quantify Deethylterbutryne using Deethylterbutryne-d9 for internal standard calibration.

• Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions (Typical):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry Conditions (Typical):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Deethylterbutryne: Specific precursor ion to product ion transition.

    • Deethylterbutryne-d9: Specific precursor ion to product ion transition for the internal standard.

Data Presentation: A Synthesized Inter-laboratory Comparison

The following table represents a hypothetical inter-laboratory comparison for the analysis of Deethylterbutryne in a spiked water sample at a concentration of 100 ng/L. These values are based on typical performance characteristics observed in proficiency testing for triazine herbicides.[1] The acceptance criteria are often guided by regulatory frameworks, which may require recovery to be within 75-125% and a relative standard deviation (RSD) of less than 25%.[2][3]

Laboratory	Method	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ) (ng/L)
Lab A	SPE-LC-MS/MS	98.5	6.2	5
Lab B	SPE-LC-MS/MS	105.2	8.9	10
Lab C	SPE-GC-MS	92.1	12.5	15
Lab D	SPE-LC-MS/MS	88.9	7.5	5
Lab E	LLE-GC-MS	79.3	18.3	20
Lab F	SPE-LC-MS/MS	110.4	9.8	10

LLE: Liquid-Liquid Extraction

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the analysis of Deethylterbutryne-d9.

Caption: Experimental workflow for Deethylterbutryne-d9 analysis.

References

• 1. qualitychecksrl.com [qualitychecksrl.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Deethylterbutryne-d9 in Certified Reference Materials: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in quantitative analytical studies, the choice of an appropriate internal standard is critical for achieving accurate and reproducible results. This guide provides a comprehensive comparison of Deethylterbutryne-d9 as a certified reference material (CRM) for use as an internal standard, particularly in mass spectrometry-based analyses of the herbicide terbutryn (B1682747) and its metabolites.

Deethylterbutryne-d9 is the deuterium-labeled analogue of deethylterbutryne (B1253023), a metabolite of the photosystem II inhibiting herbicide, terbutryn.[1][2][3] As a stable isotope-labeled (SIL) internal standard, it represents the gold standard for quantitative analysis due to its physicochemical similarity to the target analyte.[4][5] This guide will objectively compare the use of Deethylterbutryne-d9 with other potential internal standards and provide illustrative experimental data and protocols.

Comparison with Alternative Internal Standards

The ideal internal standard should mimic the behavior of the analyte throughout the entire analytical process, including sample extraction, cleanup, and instrumental analysis. This minimizes the impact of matrix effects and variations in sample handling. The following table compares Deethylterbutryne-d9 with other common types of internal standards.

Internal Standard Type	Example	Advantages	Disadvantages
Stable Isotope-Labeled (SIL)	Deethylterbutryne-d9	- Co-elutes with the analyte, providing the best correction for matrix effects.[6]- Similar extraction recovery and ionization efficiency.[7]- High accuracy and precision.[6]	- Higher cost compared to other standards.- Not always commercially available for all analytes.
Structural Analogue (Homologue)	Ametryn	- More affordable than SIL standards.- Can provide good correction if chemical properties are very similar.[8]	- May not co-elute perfectly with the analyte.- Differences in extraction recovery and ionization response can lead to inaccuracies.[4]
Non-related Compound	Atrazine-d5	- Can correct for injection volume variability.- Inexpensive and readily available.	- Does not correct for analyte-specific matrix effects or extraction recovery.- Provides the least accurate correction.[4]

Expected Performance Data

Performance Metric	Expected Value for Deethylterbutryne-d9	Justification
Isotopic Purity	> 98%	High isotopic enrichment is crucial to minimize signal contribution at the mass of the unlabeled analyte.[6]
Chemical Purity	> 99%	High chemical purity ensures that no impurities interfere with the quantification of the analyte.[6]
Linearity (R²)	> 0.995	A high degree of linearity is expected when using a SIL internal standard, indicating a proportional response across a range of concentrations.
Accuracy (% Recovery)	95 - 105%	The use of a SIL internal standard effectively corrects for analyte loss during sample preparation and matrix-induced signal suppression or enhancement, leading to high accuracy.[7]
Precision (% RSD)	< 15%	By compensating for variations in sample handling and instrument response, SIL standards significantly improve the reproducibility of the measurement.[7]

Experimental Protocols

The following is a generalized experimental protocol for the analysis of terbutryn and its metabolite deethylterbutryne in a complex matrix (e.g., environmental water or soil) using Deethylterbutryne-d9 as an internal standard.

Sample Preparation and Extraction

• Spiking: To a known volume or mass of the sample, add a precise amount of Deethylterbutryne-d9 working solution.

• Extraction: Perform a liquid-liquid extraction or solid-phase extraction (SPE) to isolate the analytes from the sample matrix. A common approach for triazine herbicides involves extraction with a solvent like dichloromethane (B109758) or ethyl acetate, followed by a cleanup step using a silica-based SPE cartridge.

• Concentration and Reconstitution: Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for chromatographic analysis (e.g., methanol (B129727)/water mixture).

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is typically used for the separation of triazine herbicides.

• Mobile Phase: A gradient of water with a small amount of formic acid (for improved ionization) and methanol or acetonitrile.

• Mass Spectrometer: A triple quadrupole mass spectrometer (QqQ) operated in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

• Ionization Source: Electrospray ionization (ESI) in positive mode.

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Terbutryn	242.1	186.1
Deethylterbutryne	214.1	158.1
Deethylterbutryne-d9 (IS)	223.2	167.1

Visualizations

Experimental Workflow

Caption: Workflow for quantitative analysis using an internal standard.

Logical Relationship of Internal Standard Correction

Caption: Correction of analytical variability using a SIL internal standard.

References

• 1. Deethylterbutryne-d9 | CAS | LGC Standards [lgcstandards.com]
• 2. Deethylterbutryne-d9 | CAS | LGC Standards [lgcstandards.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. lcms.cz [lcms.cz]
• 8. Analytical method validation for terbutryn using gas chromatography/ion trap, gas chromatography/mass selective detector, and liquid chromatography/triple quadrupole mass spectrometers - PMC [pmc.ncbi.nlm.nih.gov]

Deethylterbutryne-d9 in Proficiency Testing: A Comparative Guide for Analytical Laboratories

In the landscape of analytical chemistry, particularly in environmental and food safety testing, proficiency testing (PT) serves as a cornerstone for quality assurance. For laboratories analyzing triazine herbicides, the use of stable isotope-labeled internal standards is crucial for achieving accurate and reliable results. This guide provides a comparative overview of Deethylterbutryne-d9, a deuterated internal standard for the analysis of terbuthylazine (B1195847) and its metabolites, and other common alternatives used in proficiency testing.

The Role of Isotope Dilution Mass Spectrometry in Proficiency Testing

Proficiency testing schemes are designed to externally evaluate the performance of analytical laboratories. When analyzing complex matrices for trace levels of herbicides, matrix effects can significantly impact the accuracy of results. Isotope Dilution Mass Spectrometry (IDMS) is a powerful technique that mitigates these effects. By introducing a known quantity of a stable isotope-labeled analogue of the analyte of interest at the beginning of the sample preparation process, any loss of analyte during extraction and cleanup will be mirrored by a proportional loss of the internal standard. This allows for accurate correction and quantification.

Stable isotope-labeled standards, such as Deethylterbutryne-d9, are ideal for IDMS because they have nearly identical chemical and physical properties to their non-labeled counterparts, ensuring they behave similarly throughout the analytical procedure. Their difference in mass allows for their distinct detection by a mass spectrometer.

Performance Comparison of Internal Standards for Triazine Analysis

Internal Standard	Analyte(s)	Matrix	Recovery (%)	Relative Standard Deviation (RSD) (%)	Key Considerations
Deethylterbutryne-d9	Terbuthylazine, Deethylterbutryne	Water, Soil, Biological Samples	Not explicitly found in searches	Not explicitly found in searches	Structurally identical to the metabolite deethylterbutryne, making it an ideal internal standard for this specific analyte. The high degree of deuteration (d9) provides a significant mass shift, minimizing isotopic interference.
Terbuthylazine-d5	Terbuthylazine	Environmental Samples	Not explicitly found in searches	Not explicitly found in searches	A commonly used internal standard for the parent compound, terbuthylazine. The d5 labeling provides a good mass shift.
Atrazine-d5	Atrazine (B1667683), other triazines	Water, Soil	90.5 ± 3.5 (for Atrazine)[1]	3.2 (for Atrazine)[1]	Widely available and frequently used for atrazine analysis. May also be used for other triazines, but its effectiveness can vary depending on the structural similarity to the analyte.
¹³C₃-labeled triazines (Prometryn, Simetryn, Terbuthylazine, Terbutryn)	Prometryn, Simetryn, Terbuthylazine, Terbutryn	Soil	92.3 - 105.2	< 9.6	¹³C labeling offers the advantage of not being susceptible to hydrogen exchange, which can be a concern with deuterated standards under certain conditions. They are often considered the "gold standard" but can be more expensive.[2]

Note: The recovery and RSD values are indicative of method performance using these standards and may vary depending on the specific laboratory, matrix, and analytical method.

Experimental Protocols

Below is a generalized experimental protocol for the analysis of triazine herbicides in a water sample as part of a proficiency test, utilizing isotope dilution mass spectrometry.

1. Sample Preparation and Spiking:

• A known volume of the proficiency testing water sample is measured.

• A precise volume of a standard solution containing Deethylterbutryne-d9 (and other relevant internal standards) is added to the sample.

• The sample is thoroughly mixed to ensure homogeneity.

2. Solid-Phase Extraction (SPE):

• The spiked water sample is passed through a C18 SPE cartridge to extract the analytes and internal standards.

• The cartridge is washed with purified water to remove interfering substances.

• The analytes and internal standards are eluted from the cartridge with an appropriate organic solvent (e.g., ethyl acetate (B1210297) or acetonitrile).

3. Concentration and Reconstitution:

• The eluate is concentrated under a gentle stream of nitrogen.

• The residue is reconstituted in a small, known volume of a suitable solvent for injection into the analytical instrument.

4. Instrumental Analysis (LC-MS/MS or GC-MS):

• The extract is analyzed by a mass spectrometry-based method.

• The instrument is operated in a mode that allows for the simultaneous detection and quantification of the native analytes and their corresponding isotope-labeled internal standards.

5. Data Analysis:

• The concentration of the native analyte is calculated based on the ratio of its peak area to the peak area of the known amount of the added internal standard.

Visualizing the Workflow and Logic

To better understand the processes involved, the following diagrams illustrate the proficiency testing workflow and the decision-making process for selecting an internal standard.

Caption: Workflow of a typical proficiency testing scheme for analytical laboratories.

Caption: Decision tree for selecting an appropriate internal standard for triazine analysis.

Conclusion

Deethylterbutryne-d9 is a highly suitable internal standard for the analysis of the terbuthylazine metabolite, deethylterbutryne, in proficiency testing samples. Its structural identity to the analyte ensures that it accurately tracks and corrects for analytical variability. While other standards like Terbuthylazine-d5 and Atrazine-d5 are effective for their respective parent compounds, the principle of using the most chemically similar internal standard available supports the use of Deethylterbutryne-d9 for its specific target analyte. For the highest level of accuracy, particularly in complex matrices, ¹³C-labeled standards are an excellent but often more costly alternative. The choice of internal standard is a critical factor in the performance of a laboratory in proficiency testing and ultimately in the generation of reliable analytical data.

References

• 1. Gas chromatography/mass spectrometry applied for the analysis of triazine herbicides in environmental waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]

Determining the limit of quantification (LOQ) with Deethylterbutryne-d9.

An Objective Comparison of Analytical Methodologies for the Quantification of Deethylterbuthylazine

Achieving Lower Limits of Quantification with Deethylterbutryne-d9

For researchers, scientists, and drug development professionals, the accurate quantification of pesticide metabolites is critical for environmental monitoring, food safety, and toxicological studies. Deethylterbuthylazine, a primary metabolite of the widely used herbicide terbuthylazine (B1195847), is of significant interest. This guide provides a comparative analysis of analytical methods for its quantification, with a focus on achieving the lowest possible limit of quantification (LOQ). We will explore the advantages of using a stable isotope-labeled internal standard, Deethylterbutryne-d9, in a liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflow, and compare its performance with alternative methods.

Data Presentation: A Comparative Overview of Analytical Methods

The choice of analytical methodology can significantly impact the achievable limit of quantification. The use of a deuterated internal standard, such as Deethylterbutryne-d9, in a stable isotope dilution (SID) LC-MS/MS method is the gold standard for correcting matrix effects and variability during sample preparation and analysis, thereby enhancing accuracy and lowering the LOQ. Below is a summary of reported LOQs for deethylterbuthylazine using different analytical approaches.

Analytical Method	Internal Standard	Matrix	Limit of Quantification (LOQ)	Reference
LC-MS/MS	Deethylterbutryne-d9	Urine	0.25 µg/L	[1]
QuEChERS with LC-MS/MS	Not specified	Milk, Liver, Meat/Muscle	0.01 mg/kg	[2]
HPLC with Diode-Array Detection	Not specified	Wetland Water	0.01 µg/L (as part of a mix)	[3]

Note: The LOQ for the HPLC-DAD method is for a mixture of triazine herbicides and their metabolites and may not be directly comparable to the specificity of LC-MS/MS methods. The use of Deethylterbutryne-d9 in the LC-MS/MS method provides high confidence in the quantification at the specified low level.

Experimental Protocols

Determination of Deethylterbuthylazine in Urine using LC-MS/MS with Deethylterbutryne-d9 Internal Standard

This protocol is based on the methodology described by Mercadante et al. (2012) for the analysis of deethylterbuthylazine in human urine.[1]

a. Sample Preparation (Solid-Phase Extraction - SPE)

• To 1 mL of urine, add 10 µL of a 1 µg/mL solution of Deethylterbutryne-d9 in methanol (B129727) (internal standard).

• Add 1 mL of 0.1 M phosphate (B84403) buffer (pH 7).

• Vortex the sample for 30 seconds.

• Condition a C18 SPE cartridge (e.g., 100 mg, 3 mL) with 3 mL of methanol followed by 3 mL of deionized water.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with 3 mL of deionized water.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes with 2 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

b. LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile (B52724) with 0.1% formic acid.

  • Gradient: Start with 95% A, ramp to 5% A over 8 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Deethylterbuthylazine: Precursor ion > Product ion (specific m/z values to be optimized).

    • Deethylterbutryne-d9: Precursor ion > Product ion (specific m/z values to be optimized, typically M+9 of the non-deuterated analyte).

  • Collision Energy and other MS parameters: Optimize for maximum signal intensity for each transition.

c. Limit of Quantification (LOQ) Determination

The LOQ is determined as the lowest concentration of the analyte in a sample that can be quantitatively determined with acceptable precision and accuracy. This is typically established by analyzing a series of spiked blank matrix samples at decreasing concentrations. The LOQ is the lowest concentration where the signal-to-noise ratio is at least 10, and the precision (%RSD) and accuracy (%recovery) are within acceptable limits (e.g., ±20%).

Alternative Method: QuEChERS with LC-MS/MS (without Deuterated Internal Standard)

This protocol is a general representation based on the principles of the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method mentioned by the European Food Safety Authority.[2]

a. Sample Preparation

• Homogenize 10 g of the sample (e.g., milk, tissue).

• Add 10 mL of acetonitrile.

• Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at 5000 rpm for 5 minutes.

• Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a dispersive SPE tube containing a sorbent mixture (e.g., 150 mg MgSO₄, 50 mg primary secondary amine (PSA)).

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 2 minutes.

• Transfer the supernatant to a vial for LC-MS/MS analysis.

b. LC-MS/MS Conditions

The LC-MS/MS conditions would be similar to those described above, but without the use of a deuterated internal standard. Quantification would rely on an external calibration curve.

Mandatory Visualization

The following diagram illustrates the logical workflow for determining the Limit of Quantification (LOQ) for deethylterbuthylazine using a stable isotope dilution method with Deethylterbutryne-d9.

Caption: Workflow for LOQ determination using stable isotope dilution.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of confirmatory data following the Article 12 MRL review for terbuthylazine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of Deethylterbutryne-d9: A Guide for Laboratory Professionals

For immediate release

This document provides essential safety and logistical information for the proper disposal of Deethylterbutryne-d9, a deuterated herbicide used in research and development. Adherence to these procedures is critical to ensure the safety of laboratory personnel and to prevent environmental contamination. Deethylterbutryne-d9, like its parent compound Terbutryne, is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1][2] Therefore, it must be handled and disposed of as hazardous chemical waste.

Personal Protective Equipment (PPE) and Handling

Before handling Deethylterbutryne-d9, researchers must wear appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, chemical-resistant gloves, safety goggles, and a lab coat. All handling should be performed in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[3]

Spill Management

In the event of a spill, immediate action is necessary to contain the material and prevent it from entering drains or watercourses.[1][4]

For solid spills:

• Carefully sweep or vacuum the spilled material. Avoid generating dust.

• Place the collected material into a clearly labeled, sealed container for hazardous waste.

For liquid spills (if in solution):

• Absorb the spill using an inert material such as sand, vermiculite, or a commercial absorbent pad.[1][4]

• Once fully absorbed, collect the material into a suitable, labeled container for hazardous waste.

• Clean the spill area with a detergent and water solution, and collect the cleaning solution for disposal as hazardous waste.[4]

Waste Characterization and Segregation

All waste containing Deethylterbutryne-d9 must be treated as hazardous. This includes:

• Unused or expired product.

• Contaminated labware (e.g., vials, pipette tips).

• Contaminated PPE.

• Spill cleanup materials.

It is crucial to segregate Deethylterbutryne-d9 waste from other laboratory waste streams to prevent accidental chemical reactions. Specifically, do not mix it with strong acids or bases.

Disposal Procedures

Under no circumstances should Deethylterbutryne-d9 or its containers be disposed of in the regular trash or poured down the drain.[5][6] Improper disposal can lead to significant environmental damage.

• Containerize Waste: Collect all Deethylterbutryne-d9 waste in a dedicated, leak-proof, and clearly labeled hazardous waste container. The label should include the chemical name ("Deethylterbutryne-d9 waste"), the approximate quantity, and the associated hazards (e.g., "Toxic," "Environmental Hazard").

• Arrange for Licensed Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the collection and disposal of the waste. Follow all institutional and local regulations for hazardous waste pickup.

• Decontaminate Empty Containers: Empty containers that previously held Deethylterbutryne-d9 should be triple-rinsed with a suitable solvent (e.g., methanol (B129727) or acetone).[7] The rinsate must be collected and disposed of as hazardous waste. After triple-rinsing, the container can be managed as non-hazardous waste, but it is recommended to puncture it to prevent reuse.[7]

Quantitative Data Summary

The following table summarizes key toxicity data for the parent compound, Terbutryne, which should be used as a conservative guide for Deethylterbutryne-d9 in the absence of specific data for the deuterated form.

Parameter	Value	Species	Reference
Acute Oral LD50	2000 mg/kg	Rat	[1]
Acute Dermal LD50	>2000 mg/kg	Rat	[8]
Acute Inhalation LC50	>2200 mg/m³	Rat	[1]
Aquatic Toxicity (LC50, 96h)	1.14 mg/L	Rainbow Trout	[8]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Deethylterbutryne-d9.

Caption: Deethylterbutryne-d9 Disposal Workflow.

References

• 1. titanag.com.au [titanag.com.au]
• 2. genfarm.com.au [genfarm.com.au]
• 3. echemi.com [echemi.com]
• 4. apparentag.com.au [apparentag.com.au]
• 5. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]
• 6. Safe Disposal of Herbicides and Pesticides - NEDT [nedt.org]
• 7. Pesticide Disposal - Here are some tips to help manage and dispose of pesticides safely [ipm.missouri.edu]
• 8. apparentag.com.au [apparentag.com.au]

Personal protective equipment for handling Deethylterbutryne-d9

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of Deethylterbutryne-d9. The following procedures are designed to ensure the safety of laboratory personnel and to minimize environmental impact.

Personal Protective Equipment (PPE)

Consistent and correct use of personal protective equipment is the primary defense against chemical exposure. Due to the absence of a publicly available Safety Data Sheet (SDS) for Deethylterbutryne-d9, the following recommendations are based on information for structurally related triazine compounds and general best practices for handling pesticides. A substance-specific risk assessment should be conducted by qualified personnel before handling this chemical.

Protection Type	Recommended PPE	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.	Protects against splashes, dust, and vapors that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber).	Prevents skin contact, which may cause irritation or toxic effects.
Body Protection	A lab coat or chemical-resistant suit.	Provides a barrier against accidental spills and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates.	Necessary when working with fine powders, in poorly ventilated areas, or when engineering controls are insufficient to minimize inhalation exposure.

Operational Plan for Safe Handling

Adherence to a strict operational protocol is crucial for minimizing risks.

1. Pre-Handling Checks:

• Ensure all personnel are trained on the specific hazards of Deethylterbutryne-d9 and this handling protocol.

• Verify that all necessary PPE is available and in good condition.

• Confirm that a properly functioning chemical fume hood and emergency equipment (eyewash station, safety shower) are readily accessible.

• Review the experimental protocol and this safety guide.

2. Handling Procedures:

• Don the appropriate PPE as outlined in the table above.

• Conduct all handling of Deethylterbutryne-d9, including weighing and preparing solutions, within a certified chemical fume hood.

• Avoid generating dust.[1] If the compound is a fine powder, handle it with care to prevent it from becoming airborne.[1]

• Use compatible, clearly labeled containers for storage and transport.[1]

• After handling, thoroughly wash hands and any exposed skin with soap and water.

Disposal Plan

Proper disposal of Deethylterbutryne-d9 and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• All disposable materials that come into contact with Deethylterbutryne-d9 (e.g., gloves, weighing paper, pipette tips) must be considered hazardous waste.

• Segregate waste into clearly labeled, sealed containers.

2. Chemical Waste Disposal:

• Dispose of unused Deethylterbutryne-d9 and contaminated solutions as hazardous chemical waste in accordance with local, state, and federal regulations.

• Do not dispose of this chemical down the drain or in the regular trash.[1]

3. Contaminated Materials:

• Any materials used for cleaning up spills (e.g., absorbent pads, contaminated gloves) should be placed in the hazardous waste container.[1]

• Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.[1] The cleaned container can then be disposed of according to institutional guidelines.[1]

Experimental Workflow and Safety Procedures

The following diagram illustrates the key steps for the safe handling of Deethylterbutryne-d9 from preparation to disposal.

Caption: Safe handling workflow for Deethylterbutryne-d9.

References

• 1. benchchem.com [benchchem.com]